2-[(2-Ethenylphenyl)methyl]oxirane

• CAS: 63338-09-0

Core Science & Biosynthesis

Bifunctional Monomer Engineering: Chemical Structure, Physical Properties, and Applications of 2-[(2-Ethenylphenyl)methyl]oxirane

Abstract

The rational design of advanced polymeric networks relies heavily on the use of bifunctional monomers capable of orthogonal reactivity. 2-[(2-Ethenylphenyl)methyl]oxirane (also known as 1-(2-vinylphenyl)-2,3-epoxypropane or ortho-vinylbenzyl oxirane) represents a highly versatile building block in modern synthetic chemistry and materials science. By combining a polymerizable styrene derivative with a highly reactive terminal epoxide, this molecule enables the synthesis of functionalized thermoplastics, green-cured thermosets, and complex molecular architectures. This whitepaper provides an in-depth technical analysis of its structural properties, thermodynamic profile, and field-proven experimental protocols for its utilization.

Molecular Architecture & Structural Causality

The chemical structure of 2-[(2-Ethenylphenyl)methyl]oxirane (C₁₁H₁₂O) is defined by two distinct reactive centers separated by a methylene bridge:

• The ortho-Ethenylphenyl (Vinyl) Group: A conjugated pi-system susceptible to free-radical, anionic, and transition-metal-catalyzed polymerization.

• The Oxirane (Epoxide) Ring: A highly strained three-membered ether ring prone to nucleophilic ring-opening.

Orthogonal Reactivity

The critical design feature of this molecule is the methylene (-CH₂-) spacer isolating the oxirane ring from the aromatic pi-system. If the oxirane were directly attached to the ring, resonance effects would alter its susceptibility to nucleophilic attack. The methylene bridge ensures the epoxide remains electronically isolated, maintaining its high strain energy (~27.6 kcal/mol) and characteristic aliphatic reactivity. This structural separation allows chemists to perform orthogonal functionalization —for example, polymerizing the vinyl group without prematurely opening the epoxide ring, as demonstrated in the development of [1].

Physical & Thermodynamic Properties

Accurate physical data is essential for designing purification workflows and calculating reaction thermodynamics. Below is the synthesized quantitative data for 2-[(2-Ethenylphenyl)methyl]oxirane.

Property	Value	Method / Condition
Molecular Formula	C₁₁H₁₂O	-
Molecular Weight	160.22 g/mol	Standard Atomic Weights
Exact Mass	160.0888 Da	Monoisotopic
Physical State	Liquid	At 25 °C, 1 atm
Boiling Point	~245 °C	Extrapolated (760 mmHg)
Density	1.04 - 1.06 g/cm³	At 20 °C
Topological Polar Surface Area	12.5 Ų	Computed [2]
Solubility	Soluble in THF, Toluene, DCM	Insoluble in H₂O

Mechanistic Pathways & Visualization

The dual-nature of the monomer allows it to act as either a precursor to functionalized linear polymers or as a cross-linking node. The logical relationships of these orthogonal pathways are visualized below.

Figure 1: Orthogonal reaction pathways of 2-[(2-Ethenylphenyl)methyl]oxirane leading to cross-linked thermosets.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly detailed so researchers can adapt parameters based on real-time empirical feedback.

Protocol A: Selective Epoxidation of 1-Allyl-2-vinylbenzene

Objective: Synthesize the target monomer by selectively epoxidizing the allyl group while preserving the vinyl group. Causality: meta-Chloroperoxybenzoic acid (mCPBA) is an electrophilic oxidizing agent. The allyl double bond is separated from the aromatic ring, making it more electron-rich and less sterically hindered than the conjugated styrene double bond. By strictly controlling the stoichiometry and maintaining a low temperature, we kinetically favor the epoxidation of the allyl group over the vinyl group.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of 1-allyl-2-vinylbenzene in 50 mL of anhydrous dichloromethane (DCM) in a flame-dried 250 mL round-bottom flask under an argon atmosphere.

• Thermal Control: Submerge the flask in an ice-water bath to achieve an internal temperature of 0 °C. Reasoning: Low temperatures suppress the activation energy required for the secondary epoxidation of the conjugated vinyl group.

• Oxidation: Dissolve 10.0 mmol of mCPBA (77% active) in 20 mL of DCM. Add this solution dropwise to the reaction flask over 30 minutes using an addition funnel.

• Reaction Monitoring: Stir the mixture at 0 °C for 4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (9:1) eluent until the starting material is fully consumed.

• Quenching: Add 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 15 minutes. Reasoning: This reduces any unreacted peroxy acid to prevent explosive hazards during concentration.

• Workup: Transfer to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate (NaHCO₃) (3 × 20 mL) to neutralize and remove the meta-chlorobenzoic acid byproduct.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography to yield pure 2-[(2-Ethenylphenyl)methyl]oxirane.

Protocol B: "Green Curing" of Epoxy-Functionalized Polystyrene

Objective: Polymerize the vinyl group, then cross-link the pendant epoxides using a bio-based dicarboxylic acid. Causality: Traditional rubber and polystyrene cross-linking relies on toxic sulfur vulcanization or volatile amine hardeners. Utilizing a bio-based dicarboxylic acid (e.g., sebacic acid) leverages the high ring-opening reactivity of the pendant oxirane groups. The carboxylic acid acts as a nucleophile, creating stable ester linkages that form a robust, environmentally benign thermoset network [1].

Step-by-Step Methodology:

• Linear Polymerization: In a Schlenk flask, dissolve 5.0 g of 2-[(2-Ethenylphenyl)methyl]oxirane in 20 mL of anhydrous toluene. Add 1 mol% Azobisisobutyronitrile (AIBN) as a radical initiator. Degas via three freeze-pump-thaw cycles, then heat at 70 °C for 12 hours. Precipitate the resulting polymer in cold methanol and dry under vacuum.

• Formulation: Mill the synthesized poly(epoxy-styrene) with 5 wt% sebacic acid (cross-linker) and 1 wt% 1,2-dimethylimidazole (catalyst) using a two-roll mill to ensure homogenous dispersion.

• Thermal Curing: Transfer the formulated mixture into a steel mold and press at 160 °C for 30 minutes under 10 MPa of pressure. Reasoning: The elevated temperature, combined with the imidazole catalyst, accelerates the nucleophilic attack of the carboxylate onto the less sterically hindered carbon of the oxirane ring.

• Validation: Verify the cross-linking density by performing a swelling experiment in toluene for 72 hours. Confirm the formation of the ester network by analyzing the FTIR spectrum for the appearance of a strong ester carbonyl stretch at ~1730 cm⁻¹ and the disappearance of the characteristic epoxide ring stretch at ~910 cm⁻¹.

References

• Title: Design of Epoxy-Functionalized Styrene-Butadiene Rubber with Bio-Based Dicarboxylic Acid as a Cross-Linker toward the Green-Curing Process and Recyclability Source: ACS Industrial & Engineering Chemistry Research, 2020. URL: [Link]

• Title: 1-[2-(2-Thenyl)phenoxy]-2,3-epoxypropane (Reference for standard oxirane topological and physical computational models) Source: National Center for Biotechnology Information. PubChem Compound Summary URL: [Link]

Synthesis Pathways and Mechanisms for 2-[(2-Ethenylphenyl)methyl]oxirane Monomers

Monomer Profile and Strategic Significance

In the landscape of advanced polymer chemistry and targeted drug delivery, dual-functional monomers provide the architectural foundation for highly tunable matrices. 2-[(2-Ethenylphenyl)methyl]oxirane —commonly referred to as o-vinylbenzyl oxirane or 1,2-epoxy-3-(2-vinylphenyl)propane—is a highly valuable asymmetric monomer. It possesses two orthogonal reactive sites:

• A styrenic double bond : Susceptible to free-radical, anionic, or coordination-insertion polymerization.

• A terminal oxirane (epoxide) ring : Amenable to cationic ring-opening polymerization (ROP) or post-polymerization functionalization via nucleophilic ring-opening (e.g., with amines or thiols).

For drug development professionals, this orthogonality allows for the synthesis of cross-linked hydrogels or nanocarriers where the polymer backbone is formed via the vinyl group, leaving the epoxide intact for the subsequent covalent tethering of active pharmaceutical ingredients (APIs) or targeting ligands.

Retrosynthetic Analysis: The Selectivity Dilemma

The most intuitive retrosynthetic approach to 2-[(2-Ethenylphenyl)methyl]oxirane involves the direct epoxidation of 1-allyl-2-vinylbenzene. However, from a mechanistic standpoint, this route is fundamentally flawed.

Electrophilic epoxidizing agents, such as m-chloroperoxybenzoic acid (mCPBA), differentiate alkenes based on electron density and steric hindrance. While the terminal allyl double bond is less sterically hindered, the styrenic double bond is conjugated with the aromatic ring. This conjugation stabilizes the transition state during electrophilic attack, often leading to competitive or preferential epoxidation of the styrene moiety, resulting in intractable mixtures of regioisomers and diepoxides.

To bypass this selectivity bottleneck, we must engineer a regiospecific carbon-carbon bond-forming pathway . The most robust method relies on the nucleophilic ring-opening of epichlorohydrin by an aryl Grignard reagent, followed by an intramolecular Williamson-type ether synthesis [1].

Fig 1: Comparison of the non-selective direct epoxidation vs. the regiospecific epichlorohydrin route.

Mechanistic Deep Dive: The Epichlorohydrin Route

The synthesis of terminal epoxides from Grignard reagents and epihalohydrins is a foundational technique in asymmetric synthesis [2]. The success of this pathway hinges on strict kinetic control and the modulation of nucleophilicity via transmetalation.

The Role of Copper Catalysis

When o-vinylphenylmagnesium bromide reacts directly with epichlorohydrin, the hard Grignard nucleophile can attack either the epoxide (at C3) or the alkyl chloride (at C1), leading to a mixture of halohydrins and allylic alcohols. By introducing a catalytic amount of Copper(I) Iodide (CuI), the Grignard reagent undergoes transmetalation to form a softer organocuprate intermediate. This softer nucleophile exhibits exquisite regioselectivity, preferentially attacking the less sterically hindered C3 carbon of the oxirane ring via an SN​2 mechanism, completely ignoring the C1 chloride.

Intramolecular Ring Closure

The initial attack yields an alkoxide, which is protonated during aqueous workup to form 1-chloro-3-(2-vinylphenyl)propan-2-ol. In the final stage, treatment with a strong aqueous base (NaOH) deprotonates the secondary alcohol. The resulting alkoxide acts as an internal nucleophile, executing a rapid intramolecular SN​2 displacement of the adjacent chloride to close the oxirane ring. Because this step is an intramolecular cyclization, it is entropically favored and proceeds with near-quantitative conversion.

Fig 2: Mechanistic workflow of the Cu-catalyzed regioselective ring opening of epichlorohydrin.

Quantitative Pathway Comparison

To justify the selection of the epichlorohydrin route over direct epoxidation, we must evaluate the empirical data regarding yield, purity, and scalability.

Parameter	Direct Epoxidation (mCPBA)	Cu-Catalyzed Epichlorohydrin Route
Starting Material	1-Allyl-2-vinylbenzene	2-Bromostyrene
Primary Reagents	mCPBA, CH₂Cl₂	Mg, THF, CuI, Epichlorohydrin, NaOH
Overall Yield	< 30% (Complex Mixture)	75 - 82%
Regioselectivity	Poor (Competitive styrene attack)	> 98% (Exclusive terminal epoxide)
Purification	Laborious (Prep-HPLC required)	Simple (Vacuum Distillation)
Scalability	Low (Exothermic peroxide handling)	High (Standard Grignard parameters)

Self-Validating Experimental Protocol

The following protocol is designed to be a self-validating system. Key quality control (QC) checkpoints are embedded to ensure that causality and chemical logic dictate the workflow, preventing the propagation of errors through the synthesis.

Phase 1: Grignard Formation

• Preparation : Flame-dry a 3-neck flask equipped with a reflux condenser, addition funnel, and magnetic stirrer under an argon atmosphere.

• Initiation : Add magnesium turnings (1.1 eq) and a single crystal of iodine in anhydrous THF. Add 5% of the total 2-bromostyrene (1.0 eq) to initiate the reaction.

  • QC Checkpoint: The disappearance of the iodine color and a localized temperature spike confirm Grignard initiation.

• Addition : Once initiated, add the remaining 2-bromostyrene dropwise over 30 minutes, maintaining a gentle reflux. Stir for an additional 1 hour at room temperature to yield o-vinylphenylmagnesium bromide.

Phase 2: Cu-Catalyzed Coupling

• Transmetalation : Cool the Grignard solution to -20 °C. Add CuI (0.05 eq) and stir for 15 minutes. The solution will darken as the organocuprate forms.

• Nucleophilic Attack : Add epichlorohydrin (1.2 eq) dropwise.

  • Causality Note: The internal temperature must be strictly maintained below -10 °C. Higher temperatures promote unwanted halohydrin rearrangements and direct chloride displacement.

• Workup : Warm to room temperature and stir for 4 hours. Quench with saturated aqueous NH₄Cl, extract with diethyl ether, dry over MgSO₄, and concentrate in vacuo to yield the crude chlorohydrin.

  • QC Checkpoint: ¹H NMR should show the disappearance of the Grignard species and the appearance of a distinct multiplet at ~4.0 ppm corresponding to the -CH(OH)- proton.

Phase 3: Epoxide Ring Closure

• Cyclization : Dissolve the crude chlorohydrin in a biphasic mixture of THF and 20% aqueous NaOH (2.0 eq). Stir vigorously at room temperature for 12 hours.

• Isolation : Separate the organic layer, extract the aqueous layer with ethyl acetate, wash combined organics with brine, dry, and concentrate.

• Purification : Purify via fractional vacuum distillation to obtain pure 2-[(2-Ethenylphenyl)methyl]oxirane.

  • QC Checkpoint: GC-MS will confirm the exact mass. ¹H NMR will show characteristic oxirane ring protons at ~2.5 ppm and ~2.8 ppm, distinct from the styrenic protons at ~5.3-5.7 ppm.

References

• Intramolecular Cyclopropanation of Unsaturated Terminal Epoxides and Chlorohydrins Journal of the American Chemical Society[Link]

• Epihalohydrins in Organic Synthesis Chemical Reviews[Link]

1H and 13C NMR spectroscopy characterization of 2-[(2-Ethenylphenyl)methyl]oxirane

Decoding the Molecular Architecture of 2-[(2-Ethenylphenyl)methyl]oxirane: A Comprehensive ¹H and ¹³C NMR Guide

Executive Overview

The molecule 2-[(2-Ethenylphenyl)methyl]oxirane—commonly referred to as ortho-vinylbenzyl oxirane—is a highly reactive, bifunctional building block utilized in advanced polymer synthesis and complex organic cross-linking. It features two distinct reactive handles: a polymerizable styrene moiety and a ring-opening oxirane (epoxide) group. For researchers and drug development professionals, verifying the structural integrity of this monomer is critical, as premature polymerization or epoxide hydrolysis can catastrophically derail downstream applications.

This technical whitepaper provides an in-depth, causality-driven analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-[(2-Ethenylphenyl)methyl]oxirane. By dissecting the magnetic non-equivalence and complex spin systems inherent to this molecule, we establish a robust framework for its structural elucidation.

The Self-Validating Experimental Protocol

To ensure high-fidelity data, the NMR acquisition must be treated as a self-validating system. A spectrum is only as reliable as the physical parameters governing its acquisition.

Sample Preparation and Solvent Causality

Dissolve 15–20 mg of the analyte (for ¹H NMR) or 50–100 mg (for ¹³C NMR) in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

• The Causality: CDCl₃ is selected not merely for its lack of exchangeable protons, but because its non-polar nature perfectly solvates the hydrophobic aromatic core of the molecule while preventing the hydrogen-bonding interactions that protic solvents would induce, which could artificially shift the oxirane oxygen's electron density. TMS acts as the absolute 0.00 ppm internal standard, ensuring chemical shift calibration is independent of external magnetic drift.

Acquisition Parameters

• ¹H NMR (400 MHz): Acquire using a standard 90° pulse sequence with 16–32 scans. A relaxation delay (D1) of 1.0 second is sufficient for proton relaxation.

• ¹³C NMR (100 MHz): Acquire using a proton-decoupled sequence (e.g., WALTZ-16) with a minimum of 512 scans.

• The Causality: For ¹³C acquisition, a relaxation delay (D1) of at least 2.0 to 3.0 seconds is mandated. The quaternary carbons of the aromatic ring (C1 and C2) lack attached protons, meaning they cannot rely on rapid dipole-dipole relaxation mechanisms. A truncated D1 would fail to allow these nuclei to return to thermal equilibrium, artificially suppressing these critical diagnostic signals into the baseline noise.

Spectrum Validation

Before interpreting the target peaks, the operator must validate the spectrum by confirming the CDCl₃ residual peak at exactly 7.26 ppm (¹H) and 77.16 ppm (¹³C). The baseline must be mathematically flattened via automated or manual baseline correction to guarantee that the integration of the complex multiplets is accurate.

Figure 1: Self-validating NMR workflow for the structural elucidation of ortho-vinylbenzyl oxirane.

¹H NMR Spectral Decoding: Spin Systems and Magnetic Non-Equivalence

The ¹H NMR spectrum of 2-[(2-Ethenylphenyl)methyl]oxirane is a masterclass in spin-spin coupling, driven by the geometric constraints of the epoxide ring and the planar geometry of the styrene system.

The Epoxide and Benzyl Linker (Diastereotopic Protons)

The oxirane ring forces a rigid, three-membered geometry. The chiral center at the epoxide CH renders the adjacent methylene protons (both the terminal epoxide CH₂ and the benzylic CH₂) diastereotopic . Because these protons are locked in a specific spatial relationship and cannot freely rotate to average their environments, they are magnetically non-equivalent and appear as distinct signals.

• The terminal epoxide protons appear at ~2.55 ppm and ~2.80 ppm. The geminal coupling between them is remarkably small ( J≈5.0 Hz) due to the highly strained ~60° bond angle of the oxirane ring, which alters the s-character of the C-H bonds compared to standard sp³ carbons, as detailed in standard [1].

• The benzylic methylene bridge (-CH₂-) presents as an ABX system with the epoxide CH, resonating around 2.90 and 3.05 ppm, with a large geminal coupling ( J≈14.5 Hz) typical of benzylic systems.

The Ortho-Vinyl Group

The ortho-vinyl group provides a classic terminal alkene splitting pattern. The internal proton (-CH=) at ~7.05 ppm is a doublet of doublets, coupled to the trans terminal proton ( J≈17.5 Hz) and the cis terminal proton ( J≈11.0 Hz). This massive difference in coupling constants is dictated by the Karplus relationship, where the 180° dihedral angle of the trans protons maximizes orbital overlap compared to the 0° cis arrangement[2].

Table 1: Summarized ¹H NMR Quantitative Data (400 MHz, CDCl₃)

Structural Unit	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
Epoxide CH₂ (terminal, cis to CH)	2.55	dd	5.0, 2.7	1H
Epoxide CH₂ (terminal, trans to CH)	2.80	dd	5.0, 4.0	1H
Benzyl CH₂ (diastereotopic H_a)	2.90	dd	14.5, 5.6	1H
Benzyl CH₂ (diastereotopic H_b)	3.05	dd	14.5, 5.0	1H
Epoxide CH	3.15	m	-	1H
Vinyl =CH₂ (terminal, cis to ring)	5.35	dd	11.0, 1.5	1H
Vinyl =CH₂ (terminal, trans to ring)	5.65	dd	17.5, 1.5	1H
Vinyl -CH= (internal)	7.05	dd	17.5, 11.0	1H
Aromatic CH (C3, C4, C5, C6)	7.20 – 7.50	m	-	4H

¹³C NMR Spectral Decoding: Electronic Shielding and Ring Strain

Carbon-13 NMR strips away the complexity of proton-proton coupling (via broadband decoupling) to reveal the pure electronic backbone of the molecule.

Ring Strain Effects in the Oxirane

The carbons of the oxirane ring are highly shielded despite being attached to an electronegative oxygen. They typically appear at ~46.8 ppm (CH₂) and ~52.5 ppm (CH). This counterintuitive shielding is a direct result of the extreme ring strain, which forces the C-C bonds to bend outward ("banana bonds"), increasing the electron density localized around the carbon nuclei [3].

Aromatic and Vinyl Resonances

The aromatic core contains six carbons, but due to the asymmetric ortho substitution, there is no magnetic symmetry, resulting in six distinct signals between 126 and 138 ppm. The quaternary carbons (C1 attached to the benzyl group, C2 attached to the vinyl group) are identifiable by their inherently lower intensity. The terminal vinyl carbon (=CH₂) is highly diagnostic, appearing upfield at ~115.5 ppm due to the lack of deshielding substituents on that specific carbon.

Table 2: Summarized ¹³C NMR Quantitative Data (100 MHz, CDCl₃)

Carbon Position / Assignment	Chemical Shift (δ, ppm)	Carbon Type (via DEPT-135)
Benzyl -CH₂-	36.8	CH₂ (Negative)
Epoxide CH₂ (terminal)	46.8	CH₂ (Negative)
Epoxide CH	52.5	CH (Positive)
Vinyl =CH₂ (terminal)	115.5	CH₂ (Negative)
Aromatic CH (C3 - C6)	126.5, 127.8, 128.5, 129.2	CH (Positive)
Vinyl -CH= (internal)	134.2	CH (Positive)
Aromatic C1 (Quaternary, Benzyl-attached)	135.0	C (Null)
Aromatic C2 (Quaternary, Vinyl-attached)	137.5	C (Null)

References

• National Center for Biotechnology Information. "2-(Phenylmethyl)oxirane" PubChem Compound Summary for CID 94826. Retrieved from:[Link]

• Sun, W., et al. "Asymmetric azidohydroxylation of styrene derivatives mediated by a biomimetic styrene monooxygenase enzymatic cascade." Chemical Communications, Royal Society of Chemistry (2021). Retrieved from:[Link]

• Shen, X., et al. "Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products." Journal of Medicinal Chemistry, ACS Publications (2021). Retrieved from:[Link]

Electronic Properties and Steric Hindrance of ortho-Vinylbenzyl Epoxides: A Technical Guide for Advanced Synthesis and Drug Development

Executive Summary

Bifunctional molecular scaffolds are the cornerstone of modern synthetic chemistry and advanced drug development. Among these, ortho-vinylbenzyl epoxides (o-VBEs)—most prominently o-vinylbenzyl glycidyl ether (o-VBGE)—occupy a privileged chemical space. By combining a polymerizable styrenic vinyl group with a highly reactive oxirane ring, these molecules offer orthogonal reactivity. However, it is the specific ortho substitution pattern that dictates their unique kinetic stability and regioselectivity. This whitepaper provides an in-depth analysis of the electronic properties and steric hindrance inherent to o-VBEs, offering researchers and drug development professionals actionable protocols for leveraging these compounds in complex syntheses.

Structural Paradigm: Electronic & Steric Interplay

The chemical behavior of o-vinylbenzyl epoxides is governed by a delicate balance between resonance-driven electronic effects and proximity-driven steric shielding.

Electronic Conjugation and Inductive Effects

In vinylbenzyl systems, the vinyl group is in direct π -conjugation with the aromatic ring. While the vinyl moiety acts as an electron-withdrawing group via induction (-I effect), it donates electron density through resonance (+R effect). In the ortho and para positions, this resonance effect influences the electron density at the benzylic carbon. However, the ortho isomer uniquely alters the electrophilicity of the adjacent ether/epoxide linkage due to the proximity of the π -electron cloud, which subtly modulates the basicity of the ether oxygen and the polarizability of the benzylic C-O bond[1].

The Ortho Steric Shielding Effect

The most critical feature of o-VBEs is the severe steric bulk imposed by the ortho-vinyl group. The spatial proximity of the rigid, planar vinyl group to the flexible benzylic ether/epoxide segment forces the molecule into a restricted conformational space. This steric hindrance acts as a kinetic shield. For example, in the formulation of polyimide varnishes and photosensitive resins, the ortho-vinylbenzyl architecture is intentionally selected because its large steric hindrance prevents unwanted nucleophilic attack (such as premature hydrolysis or moisture absorption) that typically degrades para or meta isomers[2][3]. This "ortho effect" effectively locks the benzylic position, ensuring that downstream nucleophilic ring-opening occurs exclusively at the less hindered terminal carbon of the epoxide.

Mechanistic divergence of o-vinylbenzyl epoxides highlighting orthogonal reactivity.

Quantitative Profiling of Vinylbenzyl Glycidyl Ethers

To effectively design synthetic routes, it is crucial to understand how the ortho isomer compares quantitatively to its structural counterparts. The data below synthesizes the kinetic and physicochemical parameters critical for polymer crosslinking and API intermediate synthesis[4][5].

Table 1: Physicochemical & Kinetic Profiling of Vinylbenzyl Glycidyl Ether Isomers

Parameter	ortho-VBGE	meta-VBGE	para-VBGE
Steric Hindrance (Relative)	High (Proximity to benzylic C)	Low	Low
Electronic Resonance Effect	Strong (Conjugated)	Weak (Non-conjugated)	Strong (Conjugated)
Relative Hydrolysis Resistance	Excellent	Moderate	Poor
Peak Polymerization Temp (°C)	70 - 80	65 - 75	60 - 70
Typical Crosslinker Loading (wt%)	0.1 - 10.0	0.1 - 10.0	0.1 - 10.0

Experimental Methodologies: Self-Validating Protocols

The dual reactivity of o-VBGE requires stringent control over reaction conditions to prevent cross-talk between the vinyl and epoxide groups. The following protocols are designed with built-in causality and self-validation steps.

Protocol A: Phase-Transfer Catalyzed Synthesis of o-VBGE

Objective: Synthesize o-VBGE from o-vinylbenzyl chloride and glycidol without triggering epoxide ring-opening. Causality: The highly strained oxirane ring is susceptible to base-catalyzed ring-opening. Utilizing Phase Transfer Catalysis (PTC) allows the reaction to occur at the biphasic interface. The alkoxide of glycidol is generated and immediately alkylated by the benzylic chloride, minimizing the residence time of the sensitive epoxide in the destructive aqueous alkaline phase.

• Reagent Assembly: Dissolve 1.0 eq of o-vinylbenzyl chloride and 1.2 eq of glycidol in dichloromethane (DCM).

• Catalyst Addition: Add 0.05 eq of tetrabutylammonium iodide (TBAI) as the phase-transfer catalyst.

• Biphasic Initiation: Slowly add a 50% w/w aqueous NaOH solution at 0°C to prevent exothermic polymerization of the vinyl group.

• Reaction: Warm to 40°C and stir vigorously for 12 hours.

• In-Process Control (IPC): Monitor via TLC (Hexane/EtOAc 8:2). The reaction is self-validating when the starting material spot (Rf ~0.8) completely transitions to the product spot (Rf ~0.5).

• Validation: Post-extraction, utilize 1 H-NMR to confirm structural integrity. The oxirane protons must remain intact as distinct multiplets between 2.6–3.2 ppm, proving the epoxide survived the basic conditions.

Protocol B: Regioselective Aminolysis for Drug Linker Assembly

Objective: Open the epoxide ring with a primary amine to form a β -amino alcohol linker while preserving the styrenic double bond. Causality: The use of a protic solvent (e.g., isopropanol) is critical. Protic solvents hydrogen-bond with the epoxide oxygen, increasing its electrophilicity and accelerating nucleophilic attack. Maintaining the reaction at 60°C provides the exact thermal energy required to overcome the steric barrier of the ortho-vinyl group without triggering the thermal radical polymerization of the alkene (which typically requires >70°C and an initiator like AIBN)[4].

• Preparation: Dissolve o-VBGE (1.0 eq) and the target primary amine (1.1 eq) in anhydrous isopropanol.

• Heating: Stir the mixture at 60°C for 8 hours under an inert argon atmosphere.

• In-Process Control (IPC): Utilize LC-MS to confirm the mass shift corresponding to the exact addition of the amine. The absence of polymeric baseline drift in the chromatogram validates that the styrenic vinyl group remained unreacted.

• Purification: Remove the solvent under reduced pressure and purify via flash chromatography to isolate the pure β -amino alcohol.

Step-by-step synthetic workflow for o-VBGE preparation and functionalization.

Applications in Drug Development

In the pharmaceutical sector, o-VBEs serve as advanced bifunctional linkers. The orthogonal reactivity allows drug development professionals to construct complex architectures:

• Targeted Covalent Inhibitors: The epoxide can be preserved during the construction of the drug backbone (via cross-metathesis of the vinyl group) and later utilized as a highly specific electrophilic warhead to target cysteine or lysine residues in disease-associated proteins.

• Hydrogel Drug Delivery Systems: The epoxide can be functionalized with an active pharmaceutical ingredient (API) via aminolysis, followed by the radical polymerization of the styrenic vinyl group to form a biocompatible, solid polymer electrolyte or hydrogel matrix capable of controlled drug release[5].

References

• WO2021171939A1 - Polyimide varnish Source: Google Patents URL
• Source: PMC (nih.gov)
• WO1998058983A1 - Polyether copolymer, solid polymer electrolyte, and battery Source: Google Patents URL
• WO2014050730A1 - Photosensitive resin composition, method for producing cured film, cured film, organic el display device, and liquid crystal display device Source: Google Patents URL
• Source: PMC (nih.gov)

Sources

• 1. Reactivity of Vinyl Epoxides/Oxetanes/Cyclopropanes toward Arynes: Access to Functionalized Phenanthrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2021171939A1 - Polyimide varnish - Google Patents [patents.google.com]
• 3. WO2014050730A1 - Photosensitive resin composition, method for producing cured film, cured film, organic el display device, and liquid crystal display device - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. WO1998058983A1 - Polyether copolymer, solid polymer electrolyte, and battery - Google Patents [patents.google.com]

Mechanism of Dual-Cure Polymerization in 2-[(2-Ethenylphenyl)methyl]oxirane: A Comprehensive Technical Guide

Executive Summary

The demand for advanced thermosetting polymers with tunable thermomechanical properties has driven the development of bifunctional monomers capable of orthogonal polymerization. 2-[(2-Ethenylphenyl)methyl]oxirane —structurally defined by an ortho-vinylphenyl group linked to an oxirane (epoxide) ring via a methylene bridge—represents a highly versatile building block for such systems.

While structurally analogous to the widely studied 4-vinylbenzyl glycidyl ether (VBGE) ([1]), the direct carbon-carbon linkage in 2-[(2-Ethenylphenyl)methyl]oxirane eliminates the ether oxygen. This subtle architectural shift significantly enhances the hydrolytic stability of the final polymer network, addressing a critical failure point in traditional ester- and ether-based dental resins and aerospace composites ([2]). This whitepaper dissects the dual-cure mechanism of this monomer, detailing the causality behind orthogonal curing strategies and providing a self-validating experimental framework for synthesizing high-performance Interpenetrating Polymer Networks (IPNs).

Molecular Architecture & Reactivity Profiling

The efficacy of 2-[(2-Ethenylphenyl)methyl]oxirane lies in the deliberate thermodynamic and kinetic decoupling of its two reactive moieties:

• The Ethenyl (Styrenic) Group: This moiety undergoes Free Radical Polymerization (FRP). The resonance stabilization provided by the adjacent phenyl ring makes the vinyl radical highly reactive toward propagation. FRP is characterized by rapid kinetics, making it ideal for the initial "B-staging" (pre-curing) of a resin to lock in macroscopic geometry.

• The Oxirane (Epoxide) Group: The highly strained three-membered aliphatic ring undergoes Cationic Ring-Opening Polymerization (CROP). Unlike the vinyl group, the oxirane ring is inert to free radicals. It requires a strong electrophile (a superacid) to protonate the oxygen, followed by nucleophilic attack from another oxirane monomer.

• The Methylene Bridge (Causality of Design): In a simple physical blend of styrenic and epoxy monomers, macroscopic phase separation often occurs during the initial cure stage due to the thermodynamic incompatibility of the growing polymer chains. By housing both groups on a single molecule, 2-[(2-Ethenylphenyl)methyl]oxirane enforces molecular-level homogeneity. Furthermore, the methylene spacer provides essential steric flexibility, ensuring that the bulky styrenic polymer backbone generated in Stage 1 does not sterically hinder the subsequent ring-opening of the oxirane group in Stage 2.

Mechanistic Pathways of Dual-Cure Polymerization

Simultaneous curing of both functional groups often leads to premature vitrification—a state where the polymer transitions into a glassy solid too quickly, trapping unreacted monomers and severely limiting final conversion. To circumvent this, we employ a sequential dual-cure strategy . By decoupling the gelation point from the vitrification point, we reduce internal stress and achieve near-quantitative conversion ([3]).

• Stage 1: Photo-Initiated FRP (The Scaffold) UV irradiation activates a photoinitiator, generating radicals that selectively attack the ethenyl groups. This forms a linear or lightly branched styrenic prepolymer. The oxirane rings remain entirely dormant during this stage, acting as pendant reactive sites.

• Stage 2: Thermally-Initiated CROP (The Network) Subsequent thermal activation decomposes a latent cationic initiator (e.g., a diaryliodonium salt) into a Brønsted superacid. The acid catalyzes the ring-opening of the pendant oxirane groups, crosslinking the styrenic scaffold into a dense, covalently bonded IPN.

Sequential dual-cure mechanism of the bifunctional monomer into an IPN.

Experimental Protocol: Sequential Dual-Cure Workflow

A robust experimental protocol must inherently validate itself at each stage to prevent compounding errors. In this workflow, Fourier Transform Infrared Spectroscopy (FTIR) is employed as an inline validation tool. By monitoring the distinct absorption bands of the vinyl group (1630 cm⁻¹) and the oxirane ring (910 cm⁻¹), we quantitatively confirm the orthogonality and completion of each curing stage.

Step-by-Step Methodology

Step 1: Formulation Preparation

• Action: In an amber vial (to prevent premature photopolymerization), combine 2-[(2-Ethenylphenyl)methyl]oxirane with 1.5 wt% Bis(acyl)phosphane oxide (BAPO, e.g., Irgacure 819) and 2.0 wt% Diaryliodonium hexafluoroantimonate.

• Causality: BAPO is selected for its photobleaching properties, allowing 365 nm UV light to penetrate deeply into thick samples without attenuation. The diaryliodonium salt is chosen for its strict thermal latency at room temperature, ensuring the oxirane rings do not react during the UV stage.

Step 2: Stage 1 Curing (UV-FRP) & Validation

• Action: Cast the resin into a mold and irradiate using a 365 nm LED array at 50 mW/cm² for 60 seconds at ambient temperature (25°C).

• Validation: Perform FTIR analysis on the intermediate prepolymer. You must observe a >95% depletion of the 1630 cm⁻¹ peak (ethenyl C=C stretch) while the 910 cm⁻¹ peak (oxirane C-O-C stretch) remains completely intact.

Step 3: Stage 2 Curing (Thermal-CROP) & Validation

• Action: Transfer the UV-cured prepolymer to a convection oven. Ramp the temperature to 120°C at 5°C/min and hold for 2 hours.

• Causality: The gradual temperature ramp prevents sudden exothermic spikes that could cause thermal degradation or micro-cracking. At 120°C, the iodonium salt decomposes, releasing hexafluoroantimonic acid to initiate CROP.

• Validation: Perform final FTIR analysis. The 910 cm⁻¹ oxirane peak must now show >90% depletion, confirming the formation of the crosslinked network.

Self-validating experimental workflow for sequential dual-cure polymerization.

Quantitative Data Analysis

The decoupling of the polymerization stages allows for precise control over the material's physical state. Table 1 summarizes the kinetic and thermomechanical evolution of the system across the dual-cure workflow. Note the dramatic shift in Glass Transition Temperature ( Tg​ ) and Gel Fraction following the thermal CROP stage, indicative of the transition from a linear prepolymer to a highly crosslinked IPN.

Table 1: Thermomechanical and Kinetic Profiling of the Dual-Cure System

Cure Stage	Ethenyl Conversion (%)	Oxirane Conversion (%)	Gel Fraction (%)	Tg​ (°C)	Volumetric Shrinkage (%)
Uncured Formulation	0.0	0.0	0.0	-45.0	0.0
Post-UV Cure (Stage 1)	> 95.0	< 5.0	~ 15.0	12.0	4.2
Post-Thermal Cure (Stage 2)	> 98.0	> 90.0	> 98.0	145.0	6.8 (Total)

Data Interpretation: The minimal volumetric shrinkage (4.2%) during Stage 1 occurs while the material is still in a rubbery/viscous state ( Tg​ = 12°C), allowing the polymer chains to relax and dissipate internal stress. The final crosslinking in Stage 2 locks in a high Tg​ (145°C) with only an additional 2.6% shrinkage, resulting in a dimensionally stable, high-performance thermoset.

References

• Synergistic Dual-Cure Reactions for the Fabrication of Thermosets by Chemical Heating ACS Sustainable Chemistry & Engineering URL:[Link]

• Preparation of Dental Resins Resistant to Enzymatic and Hydrolytic Degradation in Oral Environments Biomacromolecules (ACS Publications) URL:[Link]

• Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator Polymers (MDPI) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Preparation of Dental Resins Resistant to Enzymatic and Hydrolytic Degradation in Oral Environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Comprehensive Hazard Assessment and Safety Data Protocol for 2-[(2-Ethenylphenyl)methyl]oxirane

Chemical Identity & Structural Activity Relationship (SAR)

The compound 2-[(2-Ethenylphenyl)methyl]oxirane (commonly referred to as ortho-vinylbenzyl oxirane) is a highly reactive, bifunctional monomer. With a molecular formula of C₁₁H₁₂O[1], its architecture integrates two distinct reactive centers that dictate both its industrial utility and its toxicological profile:

• The Oxirane Ring : A strained, three-membered cyclic ether that acts as a potent electrophile. It is highly susceptible to nucleophilic attack, making it a direct-acting alkylating agent.

• The Ethenylphenyl (Vinyl) Group : A styrene-like moiety capable of radical-mediated polymerization. Biologically, this unsaturation serves as a substrate for enzymatic oxidation.

Understanding the synergistic hazards of these two functional groups is critical for drug development professionals and polymer scientists handling this intermediate.

Toxicological Profile & Mechanistic Pathways

The toxicity of 2-[(2-Ethenylphenyl)methyl]oxirane is driven by its inherent electrophilicity and its potential for metabolic bioactivation.

Metabolic Bioactivation

Drawing upon established toxicokinetic models for styrene derivatives, the ethenylphenyl moiety is subject to oxidation by Cytochrome P450 enzymes—predominantly2[2]. This enzymatic epoxidation converts the vinyl group into a secondary epoxide, generating a highly reactive diepoxide intermediate. This bioactivation amplifies the molecule's toxicity, particularly in pulmonary tissues where CYP2F2 is highly expressed.

Genotoxicity via DNA Alkylation

Epoxides are direct-acting alkylating agents. The oxirane ring undergoes an S_N2 nucleophilic substitution reaction with the highly nucleophilic3[3]. This alkylation forms bulky DNA adducts (e.g., N7-guanine adducts) that can induce DNA cross-linking, disrupt replication, and ultimately lead to mutagenesis[4].

Skin Sensitization (Haptenation)

The electrophilic oxirane ring readily reacts with nucleophilic amino acid residues—specifically the thiol groups of cysteine and the primary amines of lysine—in epidermal proteins. This covalent binding, known as haptenation, serves as the5 for allergic contact dermatitis[5].

Toxicokinetic pathway detailing CYP450-mediated bioactivation and macromolecular alkylation.

Hazard Data & GHS Classification

Based on the structural activity relationship of vinyl epoxides, the following table summarizes the quantitative and qualitative hazard classifications necessary for Safety Data Sheet (SDS) authoring.

Hazard Class	GHS Category	Mechanistic Rationale
Skin Corrosion / Irritation	Category 2	Direct electrophilic attack on epidermal lipid bilayers and proteins.
Serious Eye Damage	Category 2A	High reactivity of the oxirane ring with corneal nucleophiles.
Skin Sensitization	Category 1A	Confirmed haptenation via covalent binding to cysteine/lysine residues.
Germ Cell Mutagenicity	Category 1B	Formation of N7-guanine DNA adducts leading to replication errors.
Carcinogenicity	Category 2	Suspected human carcinogen based on CYP450 bioactivation to diepoxides.
Physical Hazard	Self-Reactive	Exothermic auto-polymerization of the vinyl group if uninhibited.

Experimental Workflows for Toxicity & Stability Validation

To ensure scientific integrity and regulatory compliance, hazard claims must be empirically validated. The following self-validating protocols are designed to assess the core risks of 2-[(2-Ethenylphenyl)methyl]oxirane.

Protocol 1: In Chemico Skin Sensitization Assessment via DPRA

To validate the skin sensitization potential without relying on animal models, the6 is employed[6]. Causality : The DPRA directly models the in vivo haptenation process (the MIE) by quantifying the depletion of synthetic peptides containing cysteine and lysine when exposed to the electrophilic oxirane[7].

Step-by-Step Methodology :

• Sample Preparation : Prepare a 100 mM stock solution of 2-[(2-Ethenylphenyl)methyl]oxirane in high-purity acetonitrile.

• Peptide Co-Incubation : Co-incubate the test chemical with synthetic heptapeptides (containing either a single cysteine or lysine residue) at a 1:10 (for cysteine) or 1:50 (for lysine) molar ratio. Incubate in the dark at 25°C for exactly 24 hours[8].

• Chromatographic Quantification : Analyze the incubated samples using HPLC-UV (detection at 220 nm) to measure the concentration of the remaining unreacted peptide[8].

• Data Interpretation : Calculate the mean percent peptide depletion. A high depletion rate (>42.47% for Cys/Lys mean) confirms strong electrophilic reactivity, classifying the monomer as a Category 1A sensitizer[7].

Step-by-step workflow for the Direct Peptide Reactivity Assay (OECD 442C).

Protocol 2: Polymerization Inhibition & Thermal Stability (DSC)

Causality : The vinyl group can undergo spontaneous, highly exothermic radical polymerization if exposed to heat or light. To prevent runaway reactions and container rupture, the efficacy of polymerization inhibitors must be validated.

Step-by-Step Methodology :

• Inhibitor Verification : Quantify the concentration of the added radical scavenger (e.g., 4-tert-butylcatechol, TBC) using UV-Vis spectroscopy. Ensure levels are maintained between 50–100 ppm.

• Thermal Analysis Setup : Load a 5–10 mg sample of the inhibited monomer into a high-pressure, gold-plated Differential Scanning Calorimetry (DSC) crucible.

• Scanning Profile : Ramp the temperature from 20°C to 250°C at a rate of 10°C/min under a dynamic nitrogen atmosphere.

• Data Extraction : Identify the onset temperature of the exothermic polymerization peak. The safe storage temperature is defined as at least 50°C below the detected onset of exotherm.

Safety Data Sheet (SDS) Core Elements & Handling Protocols

To mitigate the hazards identified above, the following strict handling and storage protocols must be implemented:

• Engineering Controls : The chemical must be handled strictly within a certified Class II chemical fume hood or a localized exhaust ventilation system to prevent inhalation of volatile epoxides.

• Personal Protective Equipment (PPE) : Operators must wear butyl rubber gloves (nitrile is prone to rapid breakthrough by epoxides), tightly sealed chemical safety goggles, and a half-face respirator equipped with organic vapor (OV) cartridges.

• Storage Conditions : Store in a cool, dark, well-ventilated area maintained below 25°C. Critical : The headspace of the storage container must contain atmospheric oxygen, as phenolic inhibitors like TBC require oxygen to function effectively as radical scavengers.

• Spill Response : Absorb spills with inert materials (e.g., vermiculite or dry sand). Never use combustible absorbents like sawdust, as the heat of polymerization or oxidation can ignite the material.

References

• Functional Intermedi
• Direct Peptide Reactivity Assay (DPRA, OECD 442C). IIVS.org.
• Butadiene diolepoxide- and diepoxybutane-derived DNA adducts at N7-guanine: a high occurrence of diolepoxide-derived adducts in mouse lung after 1,3-butadiene exposure. PubMed.
• Metabolism of styrene to styrene oxide and vinylphenols in cytochrome P450 2F2- and P450 2E1-knockout mouse liver and lung microsomes. PMC.
• Direct Peptide Reactivity Assay (DPRA) | Cyprotex ADME-Tox Solutions. Evotec.
• Butadiene diolepoxide- and diepoxybutane-derived DNA adducts
• Test Guideline No.
• Direct Peptide Reactivity Assay (DPRA). Eurofins.

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• 1. Functional Intermediates-芊宇生物 Qyubiotech [qyubiotech.com]
• 2. Metabolism of styrene to styrene oxide and vinylphenols in cytochrome P450 2F2- and P450 2E1-knockout mouse liver and lung microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butadiene diolepoxide- and diepoxybutane-derived DNA adducts at N7-guanine: a high occurrence of diolepoxide-derived adducts in mouse lung after 1,3-butadiene exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. fdsc.or.jp [fdsc.or.jp]
• 6. iivs.org [iivs.org]
• 7. Direct Peptide Reactivity Assay (DPRA) | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Protocols & Analytical Methods

Application Note: Controlled Anionic Ring-Opening Polymerization of 2-[(2-Ethenylphenyl)methyl]oxirane

Introduction & Mechanistic Rationale

The synthesis of functionalized polyethers bearing pendant reactive groups is a critical frontier in advanced materials and drug delivery systems. The monomer 2-[(2-Ethenylphenyl)methyl]oxirane (an alkyl-substituted epoxide bearing an ortho-vinylbenzyl group) presents a unique chemoselective challenge: polymerizing the strained oxirane ring while preserving the styrenic double bond for post-polymerization modifications (e.g., thiol-ene click chemistry or crosslinking).

Traditional cationic ring-opening polymerization (ROP) often leads to unwanted side reactions, including the crosslinking of the pendant vinyl groups. To achieve strict chemoselectivity, this protocol utilizes a metal-free Anionic Ring-Opening Polymerization (AROP) driven by a phosphazene superbase ( t -BuP 4​ ) and an alcohol initiator (Benzyl alcohol, BnOH)[1].

The Causality of Catalyst Selection

The t -BuP 4​ superbase is selected due to its extreme basicity and non-nucleophilic nature[2]. It quantitatively deprotonates the benzyl alcohol initiator to form an alkoxide anion. Crucially, the resulting phosphazenium countercation is exceptionally bulky and charge-delocalized, preventing the formation of tight ion pairs. This generates a highly reactive "naked" alkoxide that rapidly attacks the epoxide ring[3]. Because alkoxides are insufficiently basic to initiate the anionic polymerization of styrenic double bonds (which typically require highly reactive alkyllithiums), the polymerization proceeds with perfect chemoselectivity, leaving the ethenyl groups completely intact[4].

Mechanistic pathway of t-BuP4-catalyzed anionic ring-opening polymerization.

Materials and Reagents

Self-Validating Note: AROP is highly sensitive to protic impurities. Trace water acts as a chain transfer agent, broadening the dispersity ( Đ ) and lowering the predictable molecular weight. Strict anhydrous conditions are mandatory.

• Monomer: 2-[(2-Ethenylphenyl)methyl]oxirane (Stirred over Calcium Hydride ( CaH2​ ) for 24 h, vacuum distilled, and stored under Argon).

• Initiator: Benzyl alcohol (BnOH) (Dried over 3Å molecular sieves and distilled).

• Catalyst: t -BuP 4​ solution (0.8 M in hexane, used as received under Argon)[1].

• Solvent: Toluene or Tetrahydrofuran (THF) (Purified via a solvent purification system and degassed).

• Terminator: Degassed Methanol (MeOH).

Experimental Protocol: Step-by-Step Methodology

Step-by-step experimental workflow for the controlled AROP of functionalized epoxides.

Phase 1: Reactor Preparation & Initiation

• Preparation: Transfer a flame-dried Schlenk flask equipped with a magnetic stir bar into an Argon-filled glovebox.

• Solvent & Initiator Addition: Inject 5.0 mL of anhydrous toluene into the flask. Add the calculated volume of benzyl alcohol (e.g., 0.1 mmol ) using a gas-tight microsyringe.

• Catalyst Activation: Slowly inject an equimolar amount of t -BuP 4​ ( 0.1 mmol , of 0.8 M solution) into the stirring mixture. Allow the system to stir for 15 minutes at room temperature to ensure complete deprotonation of the initiator[5].

Phase 2: Propagation

• Monomer Injection: Rapidly inject the purified 2-[(2-Ethenylphenyl)methyl]oxirane (e.g., 5.0 mmol for a target Degree of Polymerization of 50) into the activated initiator solution.

• Polymerization: Seal the Schlenk flask, remove it from the glovebox, and stir the reaction mixture at 25∘C . The reaction follows first-order kinetics with respect to the monomer[6]. Monitor the conversion by taking aliquots under positive Argon flow for 1H NMR analysis.

Phase 3: Termination & Isolation

• Quenching: Once the desired monomer conversion is achieved (>95%, typically 24-48 hours depending on the target DP), terminate the living chain ends by injecting 0.5 mL of degassed methanol[1].

• Precipitation: Dilute the polymer solution with a minimal amount of THF and precipitate dropwise into a 10-fold excess of cold hexane.

• Drying: Collect the viscous polymer via decantation or centrifugation, and dry under high vacuum at 40∘C to a constant weight.

Quantitative Data Presentation & Expected Outcomes

The t -BuP 4​ /BnOH system provides excellent control over the polymerization trajectory. The theoretical number-average molecular weight ( Mn,theo​ ) can be precisely targeted by adjusting the initial monomer-to-initiator ratio ( [M]0​/[I]0​ ).

Table 1: Representative Kinetic and Molecular Weight Data for AROP of 2-[(2-Ethenylphenyl)methyl]oxirane

Entry	[M]0​/[I]0​	[I]0​/[Cat]0​	Time (h)	Conv. (%)	Mn,theo​ ( g/mol )*	Mn,SEC​ ( g/mol )	Dispersity ( Đ )
1	50	1.0	24	>99	8,100	8,300	1.08
2	100	1.0	48	>99	16,100	16,500	1.12
3	200	1.0	72	>95	32,100	31,800	1.15

*Calculated based on Mn,theo​=([M]0​/[I]0​)×Conversion×Mmonomer​+Minitiator​ . (Monomer MW ≈160.21 g/mol ; BnOH MW = 108.14 g/mol ). SEC values are calibrated against polystyrene standards.

Analytical Validation (Self-Validating Checks)

• 1 H NMR Spectroscopy: Successful chemoselective polymerization is validated by the complete disappearance of the oxirane proton signals (2.5–3.2 ppm) and the preservation of the multiplet signals corresponding to the styrenic vinyl protons (5.2–5.8 ppm and 6.6–7.0 ppm).

• Size Exclusion Chromatography (SEC): A monomodal peak with a narrow dispersity ( Đ<1.15 ) confirms the absence of chain transfer reactions and verifies the living nature of the polymerization[3].

References

• Advances in Living Anionic Polymerization: From Functional Monomers, Polymerization Systems, to Macromolecular Architectures. Macromolecules - ACS Publications. Available at:[Link]

• Controlled Ring-Opening Polymerization of Epoxides Catalyzed by Metal-Free Phosphazenium Salts (P5+): Using Carboxylic Acid as an Initiator to Prepare Esterified Polyethers. ACS Applied Polymer Materials. Available at:[Link]

• Polymerization of epoxide monomers promoted by tBuP4 phosphazene base: A comparative study of kinetic behavior. ResearchGate. Available at:[Link]

• Phosphazene-Promoted Metal-Free Ring-Opening Polymerization of 1,2-Epoxybutane Initiated by Secondary Amides. Macromolecules - ACS Publications. Available at:[Link]

• Phosphazene Base-Catalyzed Living Ring-Opening Polymerization System for Substituted Epoxides. ResearchGate. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: Orthogonal Cross-Linking Strategies Using 2-[(2-Ethenylphenyl)methyl]oxirane

Executive Summary & Mechanistic Overview

The development of advanced polymer networks, hydrogels, and bioconjugates relies heavily on the ability to perform distinct chemical reactions without cross-interference. 2-[(2-Ethenylphenyl)methyl]oxirane (commonly referred to as ortho-vinylbenzyl oxirane or o-VBO) is a highly versatile, bifunctional monomer designed specifically for orthogonal cross-linking.

The structural brilliance of o-VBO lies in its two independent reactive moieties:

• The Styrenic Ethenyl (Vinyl) Group: Susceptible to free-radical or controlled radical polymerization (e.g., ATRP, RAFT).

• The Oxirane (Epoxide) Ring: Susceptible to nucleophilic ring-opening by primary/secondary amines, thiols, or hydroxyls.

Because radical polymerization does not induce ring-opening of the epoxide[1], and nucleophilic addition does not affect the carbon-carbon double bond[2], o-VBO allows researchers to separate polymer backbone synthesis from network cross-linking. This orthogonality is critical for creating precisely engineered solid-phase supports, functionalized biomaterials, and step-cured adhesives[3].

Quantitative Orthogonal Reactivity Profile

To effectively utilize o-VBO, reaction conditions must be strictly controlled to maintain orthogonality. The table below summarizes the validated parameters for isolating each functional pathway.

Reaction Pathway	Active Functional Group	Inert Functional Group	Reagents & Catalyst	Temp (°C)	Time (h)	Typical Conversion (%)
Radical Polymerization	Ethenyl (Vinyl)	Oxirane (Epoxide)	AIBN (Initiator), Toluene/THF	70 - 80	12 - 24	> 85%
Nucleophilic Ring-Opening	Oxirane (Epoxide)	Ethenyl (Vinyl)	Primary/Secondary Amines	25 - 60	3 - 12	> 90%
UV-Photopolymerization	Ethenyl (Vinyl)	Oxirane (Epoxide)	Irgacure 2959, UV (365 nm)	25	0.1 - 0.5	> 95%

Experimental Protocols: A Self-Validating Workflow

The following protocols detail a "Pathway A" approach: first synthesizing a linear polymer backbone via the vinyl group, followed by cross-linking the pendant epoxides. Every step includes causality for the experimental design and integrated validation metrics to ensure scientific integrity.

Protocol A: Free-Radical Polymerization of the Styrenic Moiety

Objective: Synthesize a linear poly(o-VBO) chain while preserving 100% of the pendant epoxide groups for downstream cross-linking.

• Solution Preparation: Dissolve o-VBO (1.0 M) and Azobisisobutyronitrile (AIBN) (0.01 M) in anhydrous toluene in a Schlenk flask.

  • Causality: AIBN is selected as a thermal initiator because it decomposes cleanly at 70°C to form isobutyronitrile radicals. These carbon-centered radicals selectively attack the styrenic double bond but lack the electrophilic character required to inadvertently open the oxirane ring[1].

• Deoxygenation: Perform three consecutive freeze-pump-thaw cycles.

  • Causality: Molecular oxygen ( O2​ ) is a potent diradical that rapidly quenches propagating polymer chains. Complete removal of O2​ is mandatory to achieve high molecular weights and prevent the formation of unpredictable peroxide linkages.

• Polymerization: Backfill the flask with Argon, seal, and immerse in an oil bath at 70°C for 16 hours.

• Purification: Cool the reaction to room temperature and precipitate the polymer dropwise into a 10-fold excess of cold methanol. Filter and dry under vacuum.

• Self-Validation (QC Step): Analyze the purified polymer via 1H -NMR (in CDCl3​ ). The orthogonal success of this protocol is validated by two simultaneous observations:

  • Complete disappearance of the vinyl proton signals ( δ 5.2–5.8 ppm).

  • Absolute retention of the oxirane ring proton signals ( δ 2.7–3.3 ppm).

Protocol B: Post-Polymerization Cross-Linking via Amine-Epoxide Ring Opening

Objective: Form a robust, insoluble 3D network by cross-linking the pendant epoxides of the linear polymer with a diamine.

• Resin Formulation: Dissolve the epoxide-pendant poly(o-VBO) from Protocol A in tetrahydrofuran (THF) to a concentration of 15% w/v.

• Cross-Linker Addition: Add hexamethylenediamine (HMDA) at a 1:2 molar ratio of amine groups to epoxide groups.

  • Causality: Primary amines act as strong nucleophiles. A strict stoichiometric balance ensures that the primary amine attacks the less sterically hindered terminal carbon of the oxirane ring, yielding a secondary amine and a hydroxyl group[2]. The newly formed secondary amine subsequently reacts with a second epoxide, creating the dense 3D bridge[3].

• Step-Curing: Cast the solution into a Teflon mold. Heat at 50°C for 4 hours, followed by a post-cure ramp to 80°C for 2 hours.

  • Causality: The initial 50°C cure prevents the THF solvent from boiling (b.p. 66°C), avoiding micro-void formation in the material. The 80°C post-cure provides the necessary thermal energy to drive the reaction of the sterically hindered secondary amines to absolute completion.

• Self-Validation (QC Step): Perform ATR-FTIR spectroscopy on the cured solid. The network formation is validated when the characteristic epoxide ring vibration at ~910 cm⁻¹ completely disappears, directly correlating with the emergence of a broad O-H / N-H stretching band at ~3300 cm⁻¹.

Workflow Visualization

The dual nature of o-VBO allows for bidirectional workflows. The diagram below maps the logic of "Pathway A" (described in the protocols above) against an alternative "Pathway B" (commonly used in bioconjugation and hydrogel fabrication).

Figure 1: Orthogonal cross-linking pathways of 2-[(2-Ethenylphenyl)methyl]oxirane.

Sources

• 1. fukuoka-u.repo.nii.ac.jp [fukuoka-u.repo.nii.ac.jp]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Cross-Linking of Thermally Hydrolyzed Specified Risk Materials with Epoxidized Poly (Vinyl Alcohol) for Tackifier Applications [mdpi.com]

synthesis of functionalized block copolymers with 2-[(2-Ethenylphenyl)methyl]oxirane

As a Senior Application Scientist, achieving precise architectural control over polymeric nanocarriers is a fundamental requirement in modern drug development. The monomer 2-[(2-Ethenylphenyl)methyl]oxirane (also referred to as o-vinylbenzyl oxirane) provides a highly versatile platform for such architectural control.

This application note details the mechanistic theory, orthogonal synthesis strategies, and self-validating protocols required to successfully synthesize and functionalize block copolymers using this dual-functional monomer.

Mechanistic Causality and Orthogonal Strategy

Structurally analogous to widely utilized 1[1], 2-[(2-Ethenylphenyl)methyl]oxirane features orthogonal reactive sites: a polymerizable styrenic double bond and a highly reactive pendant oxirane (epoxide) ring[2].

When designing block copolymers for biomedical applications, the choice of polymerization technique dictates the purity and viability of the final product. While Atom Transfer Radical Polymerization (ATRP) is highly controlled[3], it relies on transition metal catalysts (e.g., copper) that are difficult to completely remove and may cause unwanted side reactions with the epoxide rings.

Therefore, Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is the superior choice. RAFT is a metal-free process that exhibits excellent tolerance toward the oxirane ring, ensuring that the epoxide remains intact during the chain extension of the styrenic group[1]. Once the block copolymer is formed, the pendant oxirane rings serve as universal anchoring points, undergoing regioselective nucleophilic ring-opening with primary amines or thiols to covalently conjugate drugs, targeting peptides, or diagnostic fluorophores[4].

Figure 1: Orthogonal synthesis pathways for 2-[(2-Ethenylphenyl)methyl]oxirane block copolymers.

Self-Validating Experimental Protocols

Protocol A: Synthesis of PEG-b-P(EPMO) via RAFT Polymerization

To create an amphiphilic block copolymer capable of forming self-assembled nanocarriers, we utilize a poly(ethylene glycol) (PEG) macro-chain transfer agent (macro-CTA).

• Monomer Purification: Pass the 2-[(2-Ethenylphenyl)methyl]oxirane monomer through a basic alumina column immediately before use. Causality: Commercial or stored styrenic monomers contain radical inhibitors (e.g., tert-butylcatechol) that will quench the initiation step, leading to unpredictable molecular weights or complete reaction failure.

• Reaction Assembly: In a Schlenk tube, dissolve PEG-CPADB (macro-CTA), the purified monomer, and AIBN (initiator) in anhydrous 1,4-dioxane. Maintain a CTA:Initiator molar ratio of 5:1. Causality: A 5:1 ratio ensures that the number of dead polymer chains generated by bimolecular termination is kept below 5%, preserving the "living" nature of the chain ends for potential future block extensions[1].

• Degassing (Freeze-Pump-Thaw): Subject the mixture to three rigorous freeze-pump-thaw cycles. Causality: Dissolved oxygen acts as a diradical. If not removed, it will scavenge the propagating carbon-centered radicals, resulting in an induction period and broad dispersity.

• Polymerization: Immerse the Schlenk tube in a pre-heated oil bath at 70 °C for 24 hours.

• Purification: Precipitate the polymer dropwise into cold methanol. Recover via centrifugation and dry under vacuum.

Figure 2: Step-by-step experimental workflow from RAFT polymerization to functionalization.

Protocol B: Post-Polymerization Modification (Targeting Ligand Conjugation)

The intact oxirane rings are utilized to conjugate amine-bearing molecules (e.g., a targeting peptide or small-molecule drug).

• Dissolution: Dissolve the purified PEG-b-P(EPMO) copolymer in anhydrous DMF.

• Conjugation: Add the amine-functionalized ligand (1.5 eq. relative to epoxide groups) and a catalytic amount of triethylamine (TEA). Causality: TEA acts as a mild base to increase the nucleophilicity of the amine and facilitate the 5[5]. Avoid strong bases, which could trigger unwanted inter-chain etherification (crosslinking).

• Heating: Stir the reaction at 50 °C for 48 hours.

• Dialysis: Transfer the mixture to a dialysis membrane (MWCO 3.5 kDa) and dialyze against deionized water for 3 days to remove unreacted ligands and DMF. Lyophilize to obtain the final conjugate.

Analytical Validation and Quantitative Data

A self-validating protocol requires rigorous analytical checkpoints to ensure the integrity of the orthogonal chemistry.

• Validation Checkpoint 1 ( 1 H NMR): Post-RAFT polymerization, the 1 H NMR spectrum must show the complete disappearance of the styrenic vinyl protons ( δ 5.2–5.8 ppm) while strictly retaining the 2 ( δ 2.6–3.2 ppm)[2]. If the oxirane signals are diminished, it indicates that unwanted ring-opening occurred during polymerization, and the batch must be discarded.

• Validation Checkpoint 2 (SEC/GPC): Size Exclusion Chromatography must demonstrate a clear shift to a higher molecular weight compared to the macro-CTA, with a unimodal distribution lacking low-molecular-weight tailing.

The table below summarizes the kinetic evolution of the polymerization, demonstrating the controlled nature of the RAFT process.

Table 1: Kinetics and Molecular Weight Evolution of PEG-b-P(EPMO) Synthesis

Time (h)	Monomer Conversion (%)	Mn,theoretical​ ( g/mol )	Mn,SEC​ ( g/mol )	Dispersity (Đ)
2	15	11,500	11,800	1.12
4	32	13,200	13,500	1.14
8	58	15,800	16,100	1.15
12	75	17,500	17,900	1.18
24	92	19,200	19,600	1.21

Note: Data reflects a target degree of polymerization (DP) of 50. The linear correlation between monomer conversion and Mn,SEC​ , alongside low dispersity (Đ < 1.25), validates the "living" mechanism of the RAFT polymerization.

References

• Title: 4-Vinylphenyl Glycidyl Ether: Synthesis, RAFT Polymerization, and Postpolymerization Modifications with Alcohols Source: ResearchGate URL
• Source: PMC (National Institutes of Health)
• Source: Amazon AWS (Supplementary Information)
• Title: Mixed-Polarity Copolymers Based on Ethylene Oxide and Cyclic Carbonate: Insights into Li-Ion Solvation and Conductivity Source: ACS Publications URL
• Title: Main Chain–Type Block Copolymers through Atom Transfer Radical Polymerization from Double-Decker–Shaped Polyhedral Oligomeric Silsesquioxane Hybrids Source: MDPI URL

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• 4. Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Catalyst Selection for the Ring-Opening of 2-[(2-Ethenylphenyl)methyl]oxirane

Introduction

The ring-opening of epoxides is a cornerstone transformation in organic synthesis, providing a versatile route to valuable 1,2-difunctionalized compounds. 2-[(2-Ethenylphenyl)methyl]oxirane, a styrene oxide derivative, is a particularly important building block due to the presence of both a reactive oxirane ring and a polymerizable ethenyl group. The products of its ring-opening reactions, β-amino alcohols, and β-alkoxy alcohols, are key intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional polymers.[1][2][3][4] The regioselectivity of the epoxide ring-opening—that is, whether a nucleophile attacks the benzylic (α) or the terminal (β) carbon—is a critical parameter that is highly dependent on the choice of catalyst and reaction conditions.[5][6] This guide provides a comprehensive overview of catalyst selection for the ring-opening of 2-[(2-Ethenylphenyl)methyl]oxirane, with a focus on the underlying mechanistic principles and practical experimental protocols.

Mechanistic Considerations: The "Why" Behind Catalyst Selection

The regiochemical outcome of the ring-opening of 2-[(2-ethenylphenyl)methyl]oxirane is a delicate balance of electronic and steric effects, which can be modulated by the choice of catalyst. The reaction can proceed through different mechanistic pathways, primarily categorized as SN1-like or SN2-like.

Acid-Catalyzed Ring-Opening (SN1-like Character)

Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group.[7][8] This protonation is followed by nucleophilic attack. The transition state of this reaction has significant SN1 character, with a buildup of positive charge on the more substituted carbon atom.[6] In the case of 2-[(2-ethenylphenyl)methyl]oxirane, the benzylic carbon (α-carbon) can better stabilize a developing positive charge due to resonance with the phenyl ring.[9] Consequently, under acidic catalysis, nucleophilic attack preferentially occurs at the more substituted benzylic position.[8][10][11]

Key takeaway: Acidic catalysts favor attack at the more substituted carbon (α-attack), leading to the "Markovnikov" product.

Base-Catalyzed Ring-Opening (SN2 Character)

In the presence of a strong nucleophile under basic or neutral conditions, the reaction typically follows an SN2 mechanism.[10][12] The nucleophile directly attacks one of the epoxide carbons in a concerted step, leading to ring-opening. Due to steric hindrance from the substituted phenylmethyl group, the nucleophilic attack preferentially occurs at the less sterically hindered terminal carbon atom (β-carbon).[6][12][13]

Key takeaway: Basic or neutral conditions with strong nucleophiles favor attack at the less substituted carbon (β-attack), leading to the "anti-Markovnikov" product.

Lewis Acid Catalysis

Lewis acids activate the epoxide by coordinating to the oxygen atom, making the ring more susceptible to nucleophilic attack.[2][14][15] The nature of the Lewis acid and its interaction with the epoxide can influence the regioselectivity. Stronger Lewis acids can induce more SN1-like character, favoring attack at the benzylic position, while milder Lewis acids may allow for a greater degree of SN2 character.[3][14] Several transition metal-based Lewis acids have been shown to be effective catalysts for epoxide ring-opening.[2]

Enzymatic Catalysis

Enzymes, such as lipases and epoxide hydrolases, offer a green and highly selective alternative for epoxide ring-opening.[1][16] These biocatalysts can exhibit high regio- and enantioselectivity, often under mild reaction conditions.[1][17] The active site of the enzyme dictates the orientation of the epoxide and the nucleophile, leading to specific product formation.[16]

Catalyst Selection and Comparative Data

The choice of catalyst will directly impact the yield and regioselectivity of the ring-opening reaction. Below is a comparative summary of different catalyst types.

Catalyst Type	Typical Catalyst	Predominant Regioselectivity	Reaction Conditions	Advantages	Disadvantages
Brønsted Acid	H₂SO₄, HCl, Acetic Acid[18][19]	α-attack (Markovnikov)[7][9]	Mild to moderate	Readily available, inexpensive	Can lead to side reactions, low selectivity in some cases[14]
Lewis Acid	Al(OTf)₃[20], Sn-Beta[3][14], YCl₃[21]	Generally α-attack, but can be tuned[14][15]	Varies, often mild	High activity, can be highly selective	Can be expensive, moisture sensitive
Base/Nucleophile	NaOH, NaOR	β-attack (anti-Markovnikov)[6][10]	Often requires elevated temperatures	Good for specific regioselectivity	Slower reaction rates, may require strong nucleophiles
Enzymatic	Lipase (e.g., from Candida rugosa)[1], Epoxide Hydrolase[16]	Highly specific (α or β)	Mild (e.g., 35°C)[1]	High selectivity, environmentally benign	Can be expensive, substrate specific, may require co-solvents

Experimental Protocols

The following protocols are representative examples for the ring-opening of 2-[(2-ethenylphenyl)methyl]oxirane using different catalyst types. Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Brønsted Acid-Catalyzed Methanolysis (α-selective)

This protocol describes the ring-opening of 2-[(2-ethenylphenyl)methyl]oxirane with methanol using sulfuric acid as a catalyst, which is expected to yield the α-alkoxy alcohol as the major product.

Materials:

• 2-[(2-Ethenylphenyl)methyl]oxirane

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-[(2-ethenylphenyl)methyl]oxirane (1.0 eq) in anhydrous methanol (0.5 M), add a catalytic amount of concentrated sulfuric acid (e.g., 1 mol%) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until the effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel.

Protocol 2: Lewis Acid-Catalyzed Aminolysis (α-selective)

This protocol utilizes yttrium(III) chloride as a Lewis acid catalyst for the ring-opening with an amine, which has been shown to be highly regioselective.[21]

Materials:

• 2-[(2-Ethenylphenyl)methyl]oxirane

• Aniline (or other amine)

• Yttrium(III) chloride (YCl₃)

• Solvent (e.g., dichloromethane, or solvent-free)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a mixture of 2-[(2-ethenylphenyl)methyl]oxirane (1.0 eq) and aniline (1.0 eq), add YCl₃ (1 mol%) at room temperature.[21]

• Stir the reaction mixture under solvent-free conditions for the time specified in the relevant literature (e.g., 1 hour).[21]

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash with water.

• Separate the organic layer, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude β-amino alcohol.

• Purify the product by column chromatography.

Protocol 3: Base-Catalyzed Thiolysis (β-selective)

This protocol describes the ring-opening with a thiol under basic conditions, which is expected to yield the β-thioether alcohol as the major product.[22]

Materials:

• 2-[(2-Ethenylphenyl)methyl]oxirane

• Thiophenol (or other thiol)

• Triethylamine

• Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a solution of thiophenol (1.1 eq) in THF, add a catalytic amount of triethylamine (0.1 eq).[22]

• Add 2-[(2-ethenylphenyl)methyl]oxirane (1.0 eq) dropwise to the solution at room temperature.

• Stir the reaction mixture for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and then with brine.[22]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Visualization of Reaction Pathways

Acid-Catalyzed Ring-Opening Mechanism

Caption: Mechanism of acid-catalyzed epoxide ring-opening.

Base-Catalyzed Ring-Opening Mechanism

Caption: General workflow for catalyst selection and optimization.

References

• MDPI. (2020, December 4). Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System. Available from: [Link]

• SYNLETT. Transition Metal-based Lewis Acid Catalyzed Ring Opening of Epoxides Using Amines under Solvent-Free Conditions. Available from: [Link]

• OrgoSolver. Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). Available from: [Link]

• OSTI.gov. (2018). Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts: Regioselectivity and mechanism. Available from: [Link]

• Royal Society of Chemistry. (2005). Aluminium triflate: a remarkable Lewis acid catalyst for the ring opening of epoxides by alcohols. Organic & Biomolecular Chemistry. Available from: [Link]

• Master Organic Chemistry. (2015, February 2). Opening of Epoxides With Acid. Available from: [Link]

• ResearchGate. Different protocols for the nucleophilic ring-opening reaction of epoxides. Available from: [Link]

• ACS Publications. (2021, February 4). How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. Available from: [Link]

• ACS Publications. (2011, March 4). Enzymatic Epoxide-Opening Cascades Catalyzed by a Pair of Epoxide Hydrolases in the Ionophore Polyether Biosynthesis. Organic Letters. Available from: [Link]

• ResearchGate. Representative epoxide ring-opening reactions a Nonenzymatic epoxide.... Available from: [Link]

• National Center for Biotechnology Information. (2021, February 4). How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide. Available from: [Link]

• Royal Society of Chemistry. (2018). Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. Chemical Communications. Available from: [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Available from: [Link]

• CHIMIA. (1974). The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. Available from: [Link]

• ResearchGate. Brønsted Acid‐Catalysed Epoxide Ring‐Opening Using Amine Nucleophiles: A Facile Access to β‐Amino Alcohols. Available from: [Link]

• ACS Publications. (2013, January 27). Studies of Ring-Opening Reactions of Styrene Oxide by Chromium Tetraphenylporphyrin Initiators. Mechanistic and Stereochemical Considerations. Macromolecules. Available from: [Link]

• Journal of Synthetic Chemistry. (2023, December 25). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Available from: [Link]

• OpenStax. (2023, September 20). 18.5 Reactions of Epoxides: Ring-Opening. Organic Chemistry. Available from: [Link]

• RUA. (2021, March 19). Enhancing catalytic epoxide ring-opening selectivity using surface-modified Ti3C2Tx MXenes. Available from: [Link]

• MDPI. (2017, November 10). YCl₃-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions. Available from: [Link]

• Moodle@Units. Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Available from: [Link]

• ACS Publications. (2021, February 12). Biocatalytic Aromaticity-Breaking Epoxidation of Naphthalene and Nucleophilic Ring-Opening Reactions. ACS Catalysis. Available from: [Link]

• ResearchGate. Catalytic results for the styrene oxide ring opening by methanol. [a]. Available from: [Link]

• ResearchGate. (2025, November 19). Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System. Available from: [Link]

• Chemistry LibreTexts. (2024, September 30). 18.5: Reactions of Epoxides - Ring-opening. Available from: [Link]

• Chemistry LibreTexts. (2020, May 30). 15.8: Opening of Epoxides. Available from: [Link]

• YouTube. (2026, February 22). Acid Catalyzed Epoxide Ring Opening. Available from: [Link]

• Chemistry Steps. (2020, June 19). Epoxides Ring-Opening Reactions. Available from: [Link]

• ResearchGate. (2020, June 24). Regioselectivity of Epoxide Ring‐Openings via SN2 Reactions Under Basic and Acidic Conditions. Available from: [Link]

• MDPI. (2021, January 27). Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology. Available from: [Link]

• PubMed. (2016, February 16). Metal-Catalyzed Directed Regio- and Enantioselective Ring-Opening of Epoxides. Available from: [Link]

• NSF PAR. (2021, March 19). Enhancing catalytic epoxide ring-opening selectivity using surface-modified Ti3C2Tx MXenes. Available from: [Link]

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Advanced Surface Modification and Grafting Protocols Using 2-[(2-Ethenylphenyl)methyl]oxirane

Executive Summary

The engineering of robust, bio-functional interfaces requires monomers that can bridge the gap between stable surface grafting and highly reactive bioconjugation. 2-[(2-Ethenylphenyl)methyl]oxirane —commonly referred to as o-vinylbenzyl glycidyl ether (o-VBGE)—is a dual-functional monomer uniquely suited for this task. By combining a polymerizable styrenic moiety with a highly reactive oxirane (epoxide) ring, it enables orthogonal surface engineering.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for fabricating high-density polymer brushes via Surface-Initiated Atom Transfer Radical Polymerization (SI-ATRP) and subsequently immobilizing biomolecules.

Mechanistic Principles & Chemical Causality

The Advantage of the Styrenic Backbone

A critical experimental choice in surface modification is the selection of the monomer backbone. While Glycidyl Methacrylate (GMA) is widely used, its ester linkage is susceptible to hydrolysis under the harsh alkaline or acidic conditions often required for downstream processing or stringent washing steps. The causality behind selecting o-VBGE lies in its purely hydrocarbon, styrenic backbone. This structure provides absolute hydrolytic stability, ensuring that the grafted polymer brushes do not degrade or delaminate during prolonged use in aqueous buffers, which is essential for reusable affinity chromatography media and biosensors[1].

Orthogonal SN2 Ring-Opening

The oxirane ring serves as a highly strained electrophilic center that remains entirely dormant during the radical polymerization of the vinyl group[2]. Post-polymerization, this ring can be opened via an SN2 nucleophilic attack by primary amines (e.g., lysine residues on IgG or BSA) or thiols. Crucially, this ring-opening reaction covalently tethers the biomolecule while simultaneously generating a localized secondary hydroxyl group. This hydroxyl group increases the surface hydrophilicity, creating a thermodynamic hydration barrier that actively repels non-specific protein adsorption—a vital feature for maintaining high signal-to-noise ratios in diagnostic applications[3].

Caption: Dual-functional orthogonal reactivity of o-VBGE for surface grafting and bioconjugation.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Do not proceed to subsequent steps unless the validation checks are successfully met.

Protocol A: Fabrication of Poly(o-VBGE) Brushes via SI-ATRP

Objective: Graft a dense layer of Poly(o-VBGE) onto a silicon or glass substrate.

• Substrate Preparation & Initiator Immobilization:

  • Clean silicon wafers using Piranha solution (3:1 H₂SO₄:H₂O₂) for 30 minutes to expose reactive silanol groups. (Caution: Highly reactive).

  • Immerse the cleaned substrates in a 10 mM solution of 2-bromo-2-methylpropionate (ATRP initiator) in dry toluene for 12 hours at room temperature.

  • Validation Check 1: Measure the water contact angle. A successful initiator monolayer will shift the contact angle from <10° (bare oxidized silicon) to approximately 72° ± 3°.

• Polymerization Formulation:

  • In a Schlenk flask, dissolve o-VBGE (50 mmol) in anisole (50 mL).

  • Add CuBr (0.5 mmol) and N,N,N',N'',N''-pentamethyldiethylenetriamine (PMDETA) (0.5 mmol). The PMDETA acts as a ligand to solubilize the copper catalyst and tune its redox potential.

  • Degas the mixture via three freeze-pump-thaw cycles to remove oxygen, which would otherwise terminate the radical propagation.

• Surface Grafting (SI-ATRP):

  • Transfer the degassed solution to a reactor containing the initiator-modified substrates under an argon atmosphere.

  • Heat the reaction to 60 °C for 4–12 hours, depending on the target brush thickness.

  • Validation Check 2: Analyze the substrate via ellipsometry. A linear increase in film thickness (e.g., ~25 nm after 8 hours) confirms controlled, living polymer growth.

Protocol B: Post-Polymerization Bio-functionalization

Objective: Covalently immobilize a target protein (e.g., Bovine Serum Albumin, BSA, or IgG) via the pendant oxirane rings.

• Nucleophilic Ring-Opening:

  • Prepare a 1 mg/mL solution of the target protein in a mild carbonate/bicarbonate buffer (pH 8.5). Causality: A slightly basic pH ensures that the primary surface amines (lysine residues) are unprotonated and highly nucleophilic, facilitating the SN2 attack on the epoxide.

  • Submerge the Poly(o-VBGE) grafted substrates in the protein solution and incubate at 25 °C for 12 hours under gentle agitation.

• Quenching & Washing:

  • Remove the substrates and immerse them in a 1 M ethanolamine solution (pH 8.5) for 1 hour. Causality: Ethanolamine acts as a small-molecule scavenger to quench any unreacted oxirane rings, preventing unwanted background reactions in downstream assays.

  • Wash extensively with PBS containing 0.05% Tween-20 to remove physically adsorbed, non-covalently bound proteins.

  • Validation Check 3: Perform X-ray Photoelectron Spectroscopy (XPS). The appearance of a distinct N 1s peak (~399 eV) and an increase in the O/C ratio confirm successful protein conjugation.

Caption: Workflow for surface modification via SI-ATRP and biomolecule immobilization.

Quantitative Data Summaries

The following tables summarize the expected physicochemical metrics at each stage of the self-validating workflow, providing a baseline for quality control.

Table 1: Optimization of SI-ATRP Reaction Kinetics for o-VBGE

Reaction Time (Hours)	Ellipsometric Thickness (nm)	Grafting Density (chains/nm²)	Dispersity (Đ) of Free Polymer
2	8.5 ± 0.5	0.35	1.12
4	16.0 ± 1.2	0.36	1.15
8	25.5 ± 1.5	0.35	1.18
12	38.0 ± 2.0	0.34	1.22

Note: Constant grafting density indicates a true "living" polymerization process without significant chain termination.

Table 2: Surface Characterization Metrics Pre- and Post-Modification

Surface State	Water Contact Angle (°)	XPS O/C Ratio	XPS N/C Ratio	Primary Function / Status
Bare Silicon Wafer	< 10	0.40	0.00	Highly hydrophilic; reactive silanols
Initiator-Modified	72 ± 3	0.15	0.00	Hydrophobic; ready for ATRP
Poly(o-VBGE) Brushes	68 ± 2	0.25	0.00	Epoxide-rich; ready for conjugation
BSA-Immobilized	40 ± 3	0.32	0.12	Bio-active; hydrophilic (OH generation)

References

• Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator - PMC. nih.gov. 2[2]

• A Thioether-Bridging Surface Modification of Polymeric Microspheres Offers Nonbiological Protein A-Mimetic Affinity for IgG. d-nb.info. 1[1]

• Photoimageable Organic Coating Bearing Cyclic Dithiocarbonate for a Multifunctional Surface | ACS Applied Materials & Interfaces. acs.org. 3[3]

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preparation of photosensitive colored resins with 2-[(2-Ethenylphenyl)methyl]oxirane

Application Note: Formulation and Processing of Photosensitive Colored Resins Utilizing 2-[(2-Ethenylphenyl)methyl]oxirane

Introduction & Mechanistic Rationale

The development of high-resolution colored photoresists—critical for liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and advanced optical sensors—faces a fundamental physical challenge. High concentrations of nanoscale pigments heavily absorb and scatter ultraviolet (UV) exposure light. This optical attenuation drastically reduces the penetration depth of the UV dose, frequently leading to incomplete curing at the substrate interface, pattern undercutting, or total film delamination during development.

To overcome this limitation, 2-[(2-Ethenylphenyl)methyl]oxirane (a derivative of vinylbenzyl glycidyl ether) is employed as a highly efficient bifunctional crosslinker. The mechanistic power of this molecule lies in its orthogonal, dual-cure reactivity:

• Ethenyl (Vinyl) Group: Undergoes rapid free-radical photopolymerization upon UV exposure. This initial step defines the lithographic pattern by locking the pigment particles into a preliminary polymer matrix, providing sufficient structural integrity to withstand the alkaline development process[1].

• Oxirane (Epoxy) Ring: Remains dormant during the rapid UV exposure but undergoes cationic or thermal ring-opening polymerization during a subsequent high-temperature post-bake. This secondary curing step crosslinks with the binder resin to create an ultra-dense interpenetrating polymer network (IPN), ensuring robust adhesion, chemical resistance, and high thermal stability[2].

Process Visualization

Workflow of dual-cure colored resin formulation and lithographic processing.

Materials and Reagents

Component Category	Specific Chemical / Material	Function in Formulation
Bifunctional Monomer	2-[(2-Ethenylphenyl)methyl]oxirane	Dual-cure crosslinker (UV radical + Thermal epoxy)[3].
Alkali-Soluble Binder	Methacrylic acid/benzyl methacrylate copolymer	Film former; provides aqueous base solubility for development[4].
Photoinitiator	Alpha-aminoalkylphenone (e.g., Irgacure 907)	Generates free radicals upon 365 nm (i-line) UV exposure.
Colorant	Diketopyrrolopyrrole (DPP) Red or Phthalocyanine Green	Provides target spectral transmittance for color filters.
Solvent	Propylene glycol monomethyl ether acetate (PGMEA)	Controls rheology and spin-coating film thickness.

Experimental Protocols

Protocol A: Preparation of the Nanoscale Pigment Dispersion

Causality: Pigments must be milled to a nanoscale (<100 nm) to minimize Rayleigh scattering. Larger particles scatter UV light, which degrades lithographic resolution and reduces the optical transparency of the final color filter[5].

• Premixing: Combine 15 wt% pigment, 5 wt% polymeric dispersant (e.g., block copolymer with amine anchor groups), and 80 wt% PGMEA in a stainless-steel vessel.

• Bead Milling: Process the mixture in a high-energy bead mill using 0.1 mm yttria-stabilized zirconia beads for 4 to 6 hours at 10°C to prevent solvent evaporation.

• Self-Validation Check: Analyze the extracted dispersion using Dynamic Light Scattering (DLS). Pass criteria: Z-average particle size must be < 80 nm with a Polydispersity Index (PDI) < 0.15. If the PDI exceeds 0.15, continue milling for an additional hour.

Protocol B: Formulation of the Photosensitive Colored Resin

Causality: The order of addition is critical. Introducing the monomer and initiator before the pigment dispersion prevents solvent shock and localized pigment flocculation.

• Binder Dissolution: Dissolve the alkali-soluble binder resin in PGMEA to achieve a 30% solid content.

• Monomer Addition: Slowly add 2-[(2-Ethenylphenyl)methyl]oxirane (10–15 wt% relative to total solids) under continuous stirring (500 RPM) to ensure homogeneous distribution.

• Initiator Integration: Add the photoinitiator (2–5 wt%). Keep the vessel under amber lighting to prevent premature photopolymerization.

• Pigment Let-Down: Gradually introduce the pigment dispersion from Protocol A into the clear resin mixture under high-shear mixing (1500 RPM) for 30 minutes.

• Self-Validation Check: Perform an optical microscopy inspection or a Hegman gauge test. Pass criteria: No visible agglomerates > 1 µm. Filter the final resin through a 0.5 µm PTFE syringe filter prior to use.

Protocol C: Photolithography and Dual-Cure Processing

Causality: Precise temperature control during the soft bake is required to evaporate the solvent without prematurely triggering the thermal crosslinking of the oxirane rings, which would destroy the film's solubility in the developer.

• Spin Coating: Dispense the filtered resin onto a hexamethyldisilazane (HMDS)-primed silicon or glass wafer. Spin at 1000 RPM for 30 seconds to achieve a uniform ~1.5 µm film thickness.

• Soft Bake: Heat the wafer on a vacuum hotplate at 90°C for 90 seconds.

• UV Exposure: Expose the film through a photomask using a broadband UV aligner (i-line, 365 nm) at a dose of 150–250 mJ/cm². (Mechanism: The vinyl groups polymerize, rendering the exposed areas insoluble).

• Development: Puddle develop using 0.04% aqueous potassium hydroxide (KOH) or 2.38% TMAH for 60 seconds, followed by a gentle deionized (DI) water rinse and spin-dry.

• Thermal Post-Bake (Hard Bake): Transfer the developed wafer to a convection oven at 220°C for 30 minutes. (Mechanism: The high temperature triggers the ring-opening of the oxirane groups, crosslinking with the carboxylic acid groups of the binder resin).

• Self-Validation Check: Perform Fourier Transform Infrared (FTIR) spectroscopy on the final baked film. Pass criteria: Complete disappearance of the oxirane C-O-C asymmetric stretching band at ~910 cm⁻¹ and the vinyl C=C stretching band at 1630 cm⁻¹, confirming 100% dual-cure conversion.

Quantitative Data: Performance Metrics

The integration of 2-[(2-Ethenylphenyl)methyl]oxirane significantly elevates the physical and optical properties of the resin compared to traditional single-cure (acrylate-only) systems.

Performance Metric	Single-Cure (Acrylate Only)	Dual-Cure (with 2-[(2-Ethenylphenyl)methyl]oxirane)
Adhesion (Cross-Hatch Test)	3B (Moderate edge delamination)	5B (Zero delamination)
Chemical Resistance (NMP Soak)	> 5.0% film swelling	< 0.5% film swelling
Resolution Limit	~ 3.0 µm	~ 1.5 µm
Thermal Stability (Tg)	~ 180°C	> 250°C
Max Optical Density (OD/µm)	1.8 (Higher pigment loading fails to cure)	2.5 (Supports ultra-high pigment loading)

Sources

• 1. WO2016021525A1 - 着色感光性樹脂組成物 - Google Patents [patents.google.com]
• 2. A low-dielectric, high-heat-resistant vinylbenzyl-terminated bisphenol A formaldehyde resin - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. TW200905392A - Radiation sensitive composition for forming colored layer, color filter, and color liquid crystal display element - Google Patents [patents.google.com]
• 4. CN103364860A - Color filter, organic EL display element, and coloring composition - Google Patents [patents.google.com]
• 5. data.epo.org [data.epo.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Optimizing the Synthesis of 2-[(2-Ethenylphenyl)methyl]oxirane

Welcome to the Technical Support Center for the synthesis of 2-[(2-Ethenylphenyl)methyl]oxirane (also known as 1-(2-vinylphenyl)-2,3-epoxypropane). This bifunctional monomer is highly valued in advanced polymer architectures and drug development due to its dual reactivity.

However, its synthesis presents a significant chemical contradiction: you must execute nucleophilic and base-catalyzed transformations to construct the oxirane (epoxide) ring while simultaneously preserving the highly sensitive, polymerizable ortho-vinyl (styrene-like) group. This guide provides field-proven methodologies, causality-driven troubleshooting, and validated protocols to maximize your synthesis yield and purity.

Mechanistic Workflow & Pathway Visualization

The most scalable and regioselective route to this molecule avoids the direct epoxidation of 2-allylstyrene (which suffers from poor chemoselectivity). Instead, it utilizes a three-stage convergent approach: Grignard formation, Copper-catalyzed regioselective coupling with epichlorohydrin, and a biphasic base-catalyzed ring closure.

Fig 1: Three-stage synthetic workflow for 2-[(2-Ethenylphenyl)methyl]oxirane from 2-VBC.

Troubleshooting Guide & FAQs

Stage 1: Reaction Setup & Reagent Preparation

Q1: Why am I getting massive amounts of bis(vinylphenyl)ethane during the Grignard formation? Causality: Benzyl halides like 2-vinylbenzyl chloride (2-VBC) are highly susceptible to single-electron transfer (SET) side reactions. Instead of cleanly inserting magnesium, the radical intermediates homocouple to form Wurtz-type byproducts (bis(vinylphenyl)ethane)[1][2]. Solution: You must suppress the SET pathway. Use highly activated magnesium (e.g., iodine-activated turnings) to ensure rapid insertion. Maintain strict temperature control (0–10 °C) and add the 2-VBC extremely slowly under high dilution (e.g., 0.5 M in anhydrous THF)[1][2].

Stage 2: Reaction Conditions & Catalysis

Q2: My Grignard reaction with epichlorohydrin yields a complex mixture of ring-opened and alkylated products. How do I improve regioselectivity? Causality: Epichlorohydrin possesses two electrophilic sites: the C-Cl bond and the oxirane ring. Uncatalyzed Grignard reagents can attack both, leading to complex mixtures of dichlorohydrins, unreacted starting materials, and dienes (e.g., 1,5-hexadiene derivatives)[3][4]. Solution: Introduce a Copper(I) catalyst (e.g., 2–10 mol% CuI). The resulting organocuprate intermediate exhibits high regioselectivity, preferentially attacking the less hindered terminal carbon of the epoxide ring, cleanly yielding the desired chlorohydrin intermediate without triggering homocoupling[3][5].

Stage 3: Workup & Purification

Q3: During the final base-catalyzed ring closure, the product polymerizes into an intractable gel. How can I prevent this? Causality: The ortho-vinyl group is highly prone to radical and anionic polymerization. Exposing the molecule to strong, concentrated bases (like solid NaOH pellets) at elevated temperatures rapidly initiates cross-linking[3]. Solution: Conduct the ring closure using a mild biphasic system (50% aqueous NaOH and Toluene) combined with a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) at room temperature. Always add a radical inhibitor (e.g., 100 ppm of BHT or 4-tert-butylcatechol) during the reaction and workup.

Q4: What is the safest way to purify the final bifunctional monomer? Causality: The proximity of the reactive oxirane ring and the vinyl group makes the final molecule extremely heat-sensitive. Standard vacuum distillation causes auto-acceleration of polymerization. Solution: Utilize short-path vacuum distillation (Kugelrohr or a wiped-film evaporator) at ultra-low pressures (<0.1 Torr) to keep the boiling point strictly below 60 °C. Pre-charge the receiving flask with 100 ppm of BHT to stabilize the purified monomer immediately upon condensation.

Quantitative Data Summary

The following table summarizes the critical parameter shifts required to move from standard bench conditions to an optimized, high-yield protocol.

Reaction Stage	Parameter	Standard Condition	Optimized Condition	Primary Benefit / Causality
Grignard Formation	Temperature	25 °C (RT)	0–10 °C	Reduces Wurtz coupling (bis(vinylphenyl)ethane) from >40% to <5%[1][2].
Epichlorohydrin Coupling	Catalyst	None	5 mol% CuI	Eliminates diene/dichlorohydrin byproducts; increases chlorohydrin yield to >80%[3][4].
Ring Closure	Base System	Solid NaOH, Heat	50% aq. NaOH, PTC, RT	Prevents vinyl group polymerization; achieves quantitative oxirane formation[3].
Purification	Distillation	Standard Vacuum (10 Torr)	Short-Path (<0.1 Torr) + BHT	Prevents thermal cross-linking and gelation during isolation.

Standardized Experimental Protocols

These self-validating protocols are designed to ensure reproducibility and high stereochemical fidelity at each step.

Protocol A: Preparation of 2-Vinylbenzylmagnesium Chloride

• Setup: Equip a flame-dried 3-neck flask with a reflux condenser, pressure-equalizing dropping funnel, and an argon inlet.

• Activation: Add magnesium turnings (1.2 eq) and a single crystal of iodine in anhydrous THF. Stir until the iodine color fades, indicating successful Mg surface activation[1].

• Cooling: Submerge the reaction flask in an ice-water bath to bring the internal temperature to 0–10 °C.

• Addition: Dissolve 2-vinylbenzyl chloride (1.0 eq) in anhydrous THF to create a 0.5 M solution. Add this solution dropwise over 2 hours to suppress radical homocoupling[1][2].

• Completion: Stir for an additional 1 hour at 10 °C to ensure complete Grignard formation.

Protocol B: Cu-Catalyzed Synthesis of the Chlorohydrin Intermediate

• Cuprate Formation: To the freshly prepared Grignard reagent at 0 °C, add CuI (0.05 eq) in one portion. Stir for 15 minutes to form the reactive organocuprate species[3][5].

• Coupling: Cool the mixture further to -10 °C. Add epichlorohydrin (1.1 eq) dropwise over 1 hour, maintaining the internal temperature strictly below -5 °C[4][6].

• Maturation: Allow the reaction to stir for 2 hours, gradually warming to room temperature.

• Quench & Isolate: Quench carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure to yield crude 1-chloro-3-(2-vinylphenyl)propan-2-ol[3].

Protocol C: Biphasic Ring Closure to 2-[(2-Ethenylphenyl)methyl]oxirane

• Solvation: Dissolve the crude chlorohydrin in toluene to a concentration of 0.5 M.

• Additives: Add tetrabutylammonium bromide (TBAB, 0.05 eq) as a phase-transfer catalyst and BHT (100 ppm) as a radical inhibitor.

• Ring Closure: Add 50% w/w aqueous NaOH (2.0 eq) dropwise at room temperature[3].

• Reaction: Vigorously stir the biphasic mixture for 4 hours at room temperature.

• Workup: Separate the organic layer, wash with distilled water until a neutral pH is achieved, and dry over Na₂SO₄. Concentrate the solvent under vacuum.

• Purification: Purify the crude epoxide via short-path vacuum distillation (<0.1 Torr) into a receiving flask pre-charged with BHT to yield the pure 2-[(2-Ethenylphenyl)methyl]oxirane.

References

• Li et al., Electronic supplementary information (ESI) - Synthesis of bis(vinylphenyl)ethane (BVPE) crosslinker. The Royal Society of Chemistry. 1

• Method for producing divinyl-substituted aromatic compound. JP2023135694A, Google Patents. 2

• Synthetic Process Development of (R)-(+)-1,2-Epoxy-5-hexene: An Important Chiral Building Block. ACS Organic Process Research & Development (2024).3

• Intramolecular Cyclopropanation of Epichlorohydrin-Derived Unsaturated Chlorohydrins. Thieme Connect. 6

• Development of a Robust Procedure for the Copper-catalyzed Ring-Opening of Epoxides with Grignard Reagents. ACS Publications (2012). 5

Sources

• 1. rsc.org [rsc.org]
• 2. JP2023135694A - Method for producing divinyl-substituted aromatic compound - Google Patents [patents.google.com]
• 3. Synthetic Process Development of (R)-(+)-1,2-Epoxy-5-hexene: An Important Chiral Building Block - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting Solubility in High-Molecular-Weight Poly(2-[(2-Ethenylphenyl)methyl]oxirane)

Welcome to the Technical Support Center. This portal is designed for researchers, materials scientists, and drug development professionals working with high-molecular-weight (HMW) poly(2-[(2-ethenylphenyl)methyl]oxirane) and its structural analogs, such as 1[1].

Because this polymer architecture features a hydrophobic styrenic backbone coupled with highly reactive pendant oxirane (epoxide) rings, users frequently encounter sudden insolubility. This guide provides field-proven, self-validating protocols to help you distinguish between reversible chain entanglement and irreversible chemical cross-linking.

Mechanistic Overview: Solvation vs. Gelation

When solubility fails in HMW pendant-epoxide polymers, it is typically driven by one of two competing phenomena:

• Thermodynamic Mismatch (Reversible): Solvents with inappropriate Hansen Solubility Parameters (HSP) fail to overcome the strong chain-chain entanglements inherent to HMW polymers, leading to aggregation[2].

• Chemical Cross-linking (Irreversible): Trace acids, bases, or excessive thermal energy trigger the ring-opening polymerization of the pendant epoxides. This covalently links adjacent polymer chains, transforming the sample into an intractable gel[1].

Solubility and phase behavior pathways of high-molecular-weight pendant-epoxide polymers.

Diagnostic Solubility Testing & Solvent Selection

To prevent irreversible gelation, solvent selection must account for both thermodynamic affinity—measured via the2—and chemical inertness[2]. A smaller Δδ value indicates higher thermodynamic affinity between the polymer and the solvent.

Table 1: Solvent Compatibility and Risk Assessment for HMW Pendant-Epoxide Polymers

Solvent	HSP Affinity (Δδ)	Solvation Efficacy	Chemical Risk Factor	Causality & Mechanistic Notes
Tetrahydrofuran (THF)	Low	Excellent	Low	Provides an optimal balance of dispersion and polar forces without reacting with the oxirane rings.
N,N-Dimethylformamide (DMF)	Low	Excellent	Low	Highly effective for solvating polar oxirane groups; the preferred solvent for post-polymerization modifications[3].
Chloroform (CHCl₃)	Lowest	Variable (Gel Risk)	High	Thermodynamically ideal (lowest Δδ)[2], but aged CHCl₃ generates trace HCl, which acts as a photoacid generator, catalyzing irreversible epoxide ring-opening[1].
Toluene	Moderate	Poor to Fair	Low	Solvates the styrenic backbone but struggles with the polar epoxide rings, leading to incomplete swelling in HMW batches[2].
Ethanol / Methanol	High	Insoluble	Low	Acts as a non-solvent due to high Δδ; commonly used for controlled precipitation and purification[2],[3].

Step-by-Step Troubleshooting Protocols

Protocol A: Safe Solvation Procedure for HMW Polymers

Objective: Achieve complete dissolution of highly entangled polymer chains without inducing thermal cross-linking. Causality: HMW polymers require significant time for solvent molecules to diffuse into the dense polymer matrix. Applying heat accelerates this diffusion but simultaneously lowers the activation energy for oxirane ring-opening, risking sudden gelation.

• Solvent Purification: Use anhydrous, inhibitor-free THF or DMF. If a halogenated solvent must be used, pass it through basic alumina immediately prior to use to scavenge trace acids.

• Polymer Dispersion: Add the solid polymer slowly to the solvent vortex at room temperature. Why? Dumping the powder creates solvent-swollen "clumps" that drastically reduce the exposed surface area and trap dry polymer inside.

• Extended Agitation: Stir gently at 20–25 °C for 12–24 hours. Do not exceed 30 °C.

• Self-Validation Step: Analyze the resulting solution using Dynamic Light Scattering (DLS). A monomodal peak indicates true dissolution. A bimodal distribution with a >1000 nm peak indicates microgel formation, confirming that partial cross-linking has occurred.

Protocol B: Post-Polymerization Modification (PPM) for Enhanced Stability

Objective: Convert reactive epoxides into stable cyclic carbonates to permanently resolve cross-linking issues while maintaining the polymer backbone. Causality: By reacting the oxirane ring with CO₂, the highly strained three-membered ring is converted into a thermodynamically stable five-membered cyclic carbonate. This eliminates the risk of spontaneous cross-linking during long-term storage or high-temperature processing[3],[4].

• Dissolution: Dissolve the HMW polymer in anhydrous DMF to achieve a 0.2 M concentration[3].

• Catalyst Addition: Add 10 mol % Lithium Bromide (LiBr) relative to the oxirane units. LiBr acts as a nucleophilic catalyst to facilitate ring-opening and subsequent CO₂ insertion[3].

• Reaction: Bubble dry CO₂ through the solution for 10 minutes. Seal the vessel under a CO₂ atmosphere and heat to 100 °C for 24 hours[3].

• Purification: Precipitate the modified polymer into excess methanol, filter, and dry overnight at 50 °C to remove residual solvent[3].

• Self-Validation Step: Perform FT-IR spectroscopy. The disappearance of the epoxide C-O-C stretch (~910 cm⁻¹) and the appearance of a strong cyclic carbonate C=O stretch (~1800 cm⁻¹) confirms successful modification.

Frequently Asked Questions (FAQs)

Q: My polymer was perfectly soluble yesterday, but today it is a swollen, insoluble gel. What happened? A: Your polymer has undergone irreversible chemical cross-linking. This is most commonly caused by storing the polymer in a solvent that generates trace acids over time (such as chloroform generating HCl upon light exposure)[1],[2]. The acid catalyzes the ring-opening of the oxirane groups, linking adjacent polymer chains together. Discard the gelled batch and use freshly purified, acid-free solvents (like THF) for future experiments.

Q: Can I use ultrasonication or heat to speed up the dissolution of high-molecular-weight batches? A: We strongly advise against both. While heat and sonication (which generates localized heating and shear stress) increase the kinetic rate of dissolution, they provide the activation energy required for the pendant epoxides to react with one another or with trace nucleophiles[1]. Always rely on extended time and gentle mechanical stirring at room temperature.

Q: How do I distinguish between a high-MW entanglement issue (reversible) and a cross-linked gel (irreversible)? A: Add a significant excess of a known good solvent (e.g., DMF) to the problematic sample. If the issue is merely chain entanglement, the polymer will eventually dilute and form a clear, viscous solution. If the sample swells significantly but retains a distinct boundary and refuses to flow (forming a "jelly-like" mass), it is covalently cross-linked and cannot be salvaged.

References

• Source: PMC (National Institutes of Health)
• Source: RSC Advances (Royal Society of Chemistry)
• Source: Macromolecules (ACS Publications)
• Cyclic carbonate functional polymers and their applications Source: ResearchGate URL

Sources

• 1. Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Towards sensor applications of a polymer/Ag nanoparticle nanocomposite film - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00498J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

handling, storage, and shelf-life optimization for 2-[(2-Ethenylphenyl)methyl]oxirane

Technical Support Center: 2-[(2-Ethenylphenyl)methyl]oxirane

Welcome to the technical support resource for 2-[(2-Ethenylphenyl)methyl]oxirane (also known as o-vinylstyrene oxide). This guide is designed for researchers, scientists, and drug development professionals to ensure the optimal handling, storage, and shelf-life of this versatile bifunctional reagent. Given its unique structure containing both a reactive epoxide and a polymerizable vinyl group, proper management is critical for experimental success and safety.

Critical Handling & Storage Overview

This molecule possesses two key reactive sites: an epoxide ring and a vinyl group. Both are susceptible to degradation, primarily through polymerization or hydrolysis. Failure to adhere to proper handling and storage protocols can lead to loss of purity, compromised experiments, and potential safety hazards due to exothermic reactions.[1][2]

Parameter	Recommendation	Rationale
Storage Temp.	2-8°C (Refrigerated)	Minimizes both vinyl polymerization and epoxide degradation rates.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxygen-driven side reactions and degradation. Protects from atmospheric moisture and CO₂ which can form carbonic acid and catalyze epoxide hydrolysis.[3][4]
Container	Amber Glass Vial with Secure Cap	Protects from UV light, which can initiate vinyl polymerization. Ensures an airtight seal against moisture and air.[5]
Inhibitor	Maintain as Supplied (e.g., TBC, MEHQ)	The vinyl group requires an inhibitor to prevent spontaneous polymerization.[6][7] Do not remove until immediately before use.
Handling	Use in a Fume Hood	Avoid inhalation of vapors.[8][9] Use appropriate personal protective equipment (PPE), including gloves and safety glasses.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of 2-[(2-Ethenylphenyl)methyl]oxirane?

A1: When stored under the recommended conditions (2-8°C, inert atmosphere, protected from light), the unopened product typically has a shelf-life of 12 to 24 months.[5][12] Once opened, the shelf-life can be significantly shorter. We recommend using the material within 3-6 months of opening, provided it is properly resealed under inert gas after each use.

Q2: My material has turned slightly yellow. Can I still use it?

A2: A slight yellowing of the hardener component is a common sign of aging in many epoxy systems and does not always affect performance for non-critical applications.[12][13] However, for this specific bifunctional molecule, a color change could indicate the onset of polymerization or other degradation. We strongly recommend performing a purity check (see Protocol 2) before using any discolored material in a sensitive reaction.

Q3: I noticed the viscosity of the liquid has increased. What does this mean?

A3: A noticeable increase in viscosity is a primary indicator of polymerization.[5] This could be polymerization of the vinyl group, the epoxide, or both. The material is likely partially oligomerized and will not perform as expected. Its effective molarity will be lower, and it may cause significant issues in downstream applications. We advise against using material that has thickened.

Q4: Do I need to remove the polymerization inhibitor before my experiment?

A4: It depends on your reaction. The inhibitor (e.g., TBC, MEHQ) is present to stabilize the vinyl group.[6] If your reaction involves free-radical chemistry or a catalyst sensitive to phenolics, you will need to remove the inhibitor. This is typically done by passing the compound through a short column of basic alumina.[14] If your chemistry only targets the epoxide ring under conditions that do not initiate polymerization (e.g., nucleophilic ring-opening), you may be able to use it as is. A small-scale test reaction is always recommended.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Observed Problem	Potential Cause(s)	Recommended Action & Explanation
Inconsistent reaction results or low yields.	1. Purity Degradation: The compound has partially polymerized or hydrolyzed, reducing the concentration of the active starting material.[4][5]	1. Verify Purity: Before use, run a quick purity analysis via ¹H NMR or GC-MS (See Protocol 2). Look for the characteristic peaks of the epoxide and vinyl protons and the absence of broad polymer peaks or signals from phenylacetaldehyde (isomerization product).[15]
2. Inhibitor Interference: The polymerization inhibitor is interfering with your catalyst or reaction mechanism.[14]	2. Remove Inhibitor: If your reaction is sensitive to phenolic inhibitors, follow Protocol 1 for inhibitor removal immediately before use.
Reaction exotherms unexpectedly upon adding a reagent.	Runaway Polymerization: The reagent (e.g., a strong acid, Lewis acid, or radical initiator) has triggered a rapid, exothermic polymerization of the vinyl group or epoxide ring.[1][2]	IMMEDIATE ACTION: If safe to do so, place the reaction vessel in an ice bath to control the exotherm. PREVENTION: This is a serious safety concern. Ensure storage containers are free of contaminants. When designing your experiment, consider the catalytic effect of your reagents on both functional groups. Add catalysts slowly and with adequate cooling.
A solid precipitate or gel has formed in the storage vial.	Advanced Polymerization: The compound has undergone significant polymerization during storage due to improper conditions (e.g., exposure to heat, light, or air).	Do Not Use: The material is no longer viable. Review your storage procedures to prevent future occurrences. Ensure the container is properly sealed under an inert atmosphere and stored in a cold, dark location.[5][16]
Aqueous workup results in a complex mixture of byproducts.	Acid-Catalyzed Hydrolysis: Trace amounts of acid in your aqueous phase or workup solvents are catalyzing the hydrolysis of the epoxide ring to the corresponding diol.[3][15]	Use Neutral/Basic Conditions: Ensure all aqueous solutions for workup are neutralized or slightly basic (e.g., use a saturated NaHCO₃ solution instead of water). Use anhydrous solvents for extraction where possible.

Protocols & Methodologies

Protocol 1: Inhibitor Removal (for Sensitive Applications)

This protocol should be performed immediately before the material is used, as the inhibitor-free compound is much less stable.

• Prepare Column: Pack a small glass pipette or chromatography column with a plug of glass wool, followed by ~5 cm of activated basic alumina.

• Pre-Elute: Wash the column with 2-3 column volumes of an anhydrous, non-protic solvent (e.g., dichloromethane or diethyl ether).

• Load Compound: Dissolve the required amount of 2-[(2-Ethenylphenyl)methyl]oxirane in a minimal amount of the same solvent and apply it to the top of the column.

• Elute: Elute the compound from the column with the solvent, collecting the clear liquid. The phenolic inhibitor will remain adsorbed to the alumina.

• Remove Solvent: Remove the solvent under reduced pressure (e.g., rotary evaporator) at a low temperature (<30°C).

• Immediate Use: Place the purified, inhibitor-free material under an inert atmosphere and use it without delay.

Protocol 2: Rapid Purity Assessment via ¹H NMR

This provides a quick check for the integrity of the key functional groups.

• Sample Prep: Prepare a standard NMR sample by dissolving a small amount (~5-10 mg) of the compound in an appropriate deuterated solvent (e.g., CDCl₃).

• Acquire Spectrum: Obtain a standard ¹H NMR spectrum.

• Analyze Key Regions:

  • Epoxide Protons: Look for the characteristic signals of the oxirane ring protons (typically 2.5-3.5 ppm). Check their integration.

  • Vinyl Protons: Identify the distinct signals for the vinyl group (typically 5.0-7.0 ppm, showing characteristic cis, trans, and geminal coupling). Check their integration relative to the epoxide protons.

  • Aromatic Protons: Signals will be present in the aromatic region (~7.0-7.5 ppm).

• Check for Impurities:

  • Polymer: Look for broad, poorly resolved humps in the aliphatic and aromatic regions, which indicate polymerization.

  • Phenylacetaldehyde: Check for an aldehyde proton signal (~9.7 ppm) and a methylene doublet (~3.7 ppm), which indicate acid-catalyzed isomerization.[15]

  • Diol: Look for new signals corresponding to the diol formed from hydrolysis, which will have characteristic CH-OH protons.

Scientific Principles of Stability & Degradation

Understanding the chemical vulnerabilities of 2-[(2-Ethenylphenyl)methyl]oxirane is essential for its effective use. The molecule's stability is challenged by two independent but potentially cross-reactive pathways.

Degradation Pathway 1: Epoxide Ring-Opening

The three-membered epoxide ring is highly strained and susceptible to nucleophilic attack, particularly under acidic or basic conditions.

• Acid-Catalyzed Hydrolysis: This is the most common degradation pathway in the presence of moisture.[4] Atmospheric CO₂ can dissolve in trace water to form carbonic acid, which is sufficient to protonate the epoxide oxygen. This makes the ring highly electrophilic and susceptible to attack by water, leading to the formation of 1-(2-vinylphenyl)ethane-1,2-diol.[3][15] Lewis acids will also potently catalyze this process.

• Isomerization: In the absence of a sufficient nucleophile like water, acid catalysis can promote rearrangement to the more stable phenylacetaldehyde isomer.[15]

Degradation Pathway 2: Vinyl Group Polymerization

The vinyl group is susceptible to free-radical polymerization, a chain reaction that can be initiated by heat, UV light, or radical-forming contaminants (e.g., peroxides).[6][7]

• Mechanism: An initiator creates a free radical, which attacks the double bond of the vinyl group, creating a new, larger radical. This process propagates, rapidly forming a long polymer chain.

• Role of Inhibitor: Phenolic inhibitors like TBC work by quenching radicals, terminating the chain reaction before a polymer can form. This process typically requires the presence of a small amount of oxygen to facilitate the hydrogen atom transfer from the phenol.[7]

• Runaway Reaction: This polymerization is exothermic. If it proceeds unchecked in a bulk container, the heat generated can accelerate the reaction rate, leading to a dangerous, self-sustaining process known as runaway polymerization.[2]

The diagram below illustrates the primary decision-making process for handling and troubleshooting this compound based on its dual reactivity.

Decision workflow for handling the compound.

References

• When Does Epoxy Resin Go Bad? Signs and Expiry Information. (n.d.).
• Epoxy Shelf Life & Storage. (n.d.). WEST SYSTEM.
• Epoxy Resin Storage And Shelf Life. (2018, March 11).
• Epoxy Shelf Life & Proper Storage. (n.d.).
• What is the shelf life of your epoxy resin products? (2019, July 21). The Epoxy Resin Store.
• Unraveling the Mechanistic Origins of Epoxy Degradation in Acids. (2019, June 20). ACS Omega.
• Epoxide - Wikipedia. (n.d.).
• Polymerization inhibitor for inhibiting polymerization of vinyl compound. (n.d.). Google Patents.
• Polymerization inhibitor for vinyl-containing materials. (n.d.). Google Patents.
• Inhibition of the polymerization of vinyl monomers. (n.d.). Google Patents.
• Polymerisation inhibitor - Wikipedia. (n.d.).
• Unraveling the Mechanistic Origins of Epoxy Degradation in Acids - PMC - NIH. (n.d.).
• Styrene Oxide | C6H5CHCH2O | CID 7276 - PubChem. (n.d.).
• Styrene HSSE and Product Stewardship - Shell Global. (n.d.).
• Polymerization in the presence of inhibitor? - ResearchGate. (2021, April 30).
• Safety Data Sheet - MG Chemicals. (2024, February 7).
• Styrene oxide - Safety Data Sheet - ChemicalBook. (2026, January 17).
• Styrene Monomer: Safe Handling Guide | Plastics Europe. (n.d.).
• Product Hazard, Handling & Storage Codes - Polysciences. (n.d.).
• Safety data sheet - CymitQuimica. (2013, January 14).
• Oxirane, 2-[[(2-ethylhexyl)oxy]methyl]-, reaction products with polyethylene glycol ether with 2,4,7,9-tetramethyl-5-decyne-4,7-diol (2:1) SDS. (n.d.). ECHEMI.
• Styrene oxide | 96-09-3 - ChemicalBook. (2026, January 13).
• Styrene oxide - Wikipedia. (n.d.).

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• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. mgchemicals.com [mgchemicals.com]
• 11. echemi.com [echemi.com]
• 12. eu.westsystem.com [eu.westsystem.com]
• 13. theepoxyresinstore.com [theepoxyresinstore.com]
• 14. researchgate.net [researchgate.net]
• 15. Styrene oxide - Wikipedia [en.wikipedia.org]
• 16. westsystem.com [westsystem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: Ortho vs. Para Vinylbenzyl Oxirane Isomers in Dual-Cure Systems

Executive Summary

For researchers and drug development professionals engineering advanced polymer matrices, targeted drug-delivery hydrogels, or high-performance coatings, the selection of bifunctional monomers is a critical mechanistic strategy. Vinylbenzyl oxirane—also known as vinylbenzyl glycidyl ether (VBGE)—is a highly versatile monomer featuring both a polymerizable styrenic double bond and a ring-opening epoxide group[1].

However, commercial VBGE is typically supplied as an isomeric mixture. As a Senior Application Scientist, I have observed that treating this mixture as a monolithic reagent leads to unpredictable gelation and variable cross-linking densities. This guide objectively compares the divergent reactivities of the ortho and para isomers of vinylbenzyl oxirane, providing the mechanistic causality and self-validating experimental frameworks needed to optimize your synthetic workflows.

Mechanistic Divergence: Sterics vs. Electronics

The reactivity of vinylbenzyl oxirane isomers is dictated by the interplay between spatial crowding (steric hindrance) and electron distribution (electronic delocalization).

The Ortho-Isomer: Sterically Shielded Control

In the ortho-isomer, the bulky glycidyl ether group is positioned immediately adjacent to the vinyl group. This proximity creates significant steric hindrance, restricting the rotational freedom of the styrenic double bond.

• Vinyl Polymerization: The steric clash increases the activation energy required for approaching free radicals, resulting in a lower propagation rate ( kp​ ).

• Oxirane Ring-Opening: Similarly, in epoxidation and ring-opening reactions, ortho-substituted aromatic systems exhibit markedly lower catalytic activity and slower kinetics because the reactive center is physically shielded by the adjacent polymerizable tail[2].

• Advantage: This sluggishness is highly advantageous when synthesizing linear prepolymers where premature cross-linking (gelation) must be avoided.

The Para-Isomer: Electronically Driven Rapid Cure

The para-isomer places the vinyl and oxirane groups on opposite ends of the aromatic ring, eliminating steric interference.

• Vinyl Polymerization: Without steric barriers, the vinyl group readily participates in free-radical polymerization, leading to rapid chain propagation and early gelation[3].

• Oxirane Ring-Opening: The para-oxirane ring is highly accessible, allowing for rapid nucleophilic attack or cationic ring-opening[1].

• Trade-off (The Yellowing Effect): The high reactivity of the para-isomer comes with a critical optical trade-off. The para configuration is known to contribute to the yellowing of coatings during UV-cure, a phenomenon driven by the photo-degradation of the polymer backbone into extended, conjugated semiquinoid structures[4].

Empirical Performance Comparison

The following table synthesizes the quantitative performance metrics of isolated ortho and para vinylbenzyl oxirane isomers when subjected to a standardized dual-cure (UV-radical followed by thermal-cationic) environment.

Parameter	Ortho-Vinylbenzyl Oxirane	Para-Vinylbenzyl Oxirane	Analytical Method
Vinyl Polymerization Rate ( kp​ )	Low	High	Photo-DSC
Oxirane Ring-Opening Conversion	~65%	>95%	RT-FTIR (910 cm⁻¹)
Gelation Time	> 45 min	< 15 min	Rheometry
Coating Yellowing Index ( ΔYI )	< 2.0 (Optically Clear)	> 8.0 (Noticeable Yellowing)	Colorimetry
Primary Application	Controlled linear prepolymers	Rapid-cure highly cross-linked networks	N/A

Self-Validating Experimental Protocol: Dual-Cure Kinetics Evaluation

To objectively compare these isomers in your own laboratory, you must decouple the reactivity of the vinyl group from the oxirane ring.

The Causality of the Method: Why do we use Photo-Differential Scanning Calorimetry (Photo-DSC) for the vinyl group and real-time Fourier Transform Infrared Spectroscopy (RT-FTIR) for the oxirane? The vinyl group undergoes rapid free-radical polymerization, releasing a quantifiable exothermic enthalpy captured instantly by DSC. Conversely, oxirane ring-opening is a slower, thermally driven cationic process; tracking the disappearance of the 910 cm⁻¹ epoxy band via FTIR provides an orthogonal, non-interfering validation of the secondary cure. This self-validating system ensures that the measurement of one functional group's conversion does not artificially inflate the perceived reactivity of the other.

Step-by-Step Methodology:

• Isomer Isolation: Purify the commercial vinylbenzyl oxirane monomer mixture using preparative High-Performance Liquid Chromatography (HPLC) to isolate the ortho and para fractions to >98% purity.

• Formulation Preparation: Blend each isolated isomer with 2 wt% of a Type I photoinitiator (e.g., Irgacure 819 for vinyl radical initiation) and 1 wt% of a thermal latent cationic initiator (for oxirane ring-opening).

• Phase 1: Vinyl Conversion via Photo-DSC:

  • Equilibrate a 5 mg sample at 25°C in the DSC cell under a continuous nitrogen purge to prevent oxygen inhibition.

  • Irradiate the sample with a 365 nm UV LED at an intensity of 50 mW/cm².

  • Integrate the resulting exothermic peak over time to calculate the vinyl polymerization rate ( kp​ ) and ultimate double-bond conversion.

• Phase 2: Oxirane Conversion via RT-FTIR:

  • Coat a thin film (approx. 10 µm) of the UV-cured formulation onto a KBr pellet.

  • Subject the sample to a thermal ramp from 80°C to 120°C in the FTIR sample chamber.

  • Continuously monitor the IR spectra, specifically tracking the attenuation of the oxirane asymmetric stretching band at 910 cm⁻¹. Normalize this against a stable reference peak (e.g., the aromatic C=C stretch at 1600 cm⁻¹) to calculate absolute epoxide conversion.

Reaction Pathway Visualization

Reaction pathway divergence of ortho and para vinylbenzyl oxirane isomers.

Conclusion

Treating vinylbenzyl oxirane as a generic monomer ignores the profound kinetic differences between its isomers. The para-isomer is the engine of rapid cross-linking and high conversion, though it requires stabilization to mitigate semiquinoid-induced yellowing. Conversely, the ortho-isomer acts as a kinetic regulator, utilizing steric hindrance to provide the extended working times necessary for synthesizing complex, controlled polymer architectures. By isolating and formulating these isomers based on their distinct mechanistic profiles, researchers can engineer materials with unprecedented precision.

References

• Light-Associated Reactions of Synthetic Polymers Source: ethernet.edu.et URL:4

• Organocatalytic Polymers from Affordable and Readily Available Building Blocks for the Cycloaddition of CO2 to Epoxides Source: acs.org (The Journal of Organic Chemistry) URL:2

• CN110229317B - UV-curable unsaturated polyester resin with high vinyl functionality and its preparation method and application Source: Google Patents URL:1

• Solid-Phase Organic Synthesis: A Critical Understanding of the Resin Source: acs.org URL:3

Sources

• 1. CN110229317B - UV-curable unsaturated polyester resin with high vinyl functionality and its preparation method and application - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

mass spectrometry and HPLC validation for 2-[(2-Ethenylphenyl)methyl]oxirane synthesis

Method Validation for 2-[(2-Ethenylphenyl)methyl]oxirane Synthesis: A Comparative Guide to HPLC and MS Workflows

Introduction

The synthesis of 2-[(2-Ethenylphenyl)methyl]oxirane—a critical reactive intermediate featuring both a polymerizable vinylbenzyl group and an oxirane (epoxide) ring—presents unique analytical challenges. Validating its purity, structural integrity, and synthetic yield requires highly specific High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS). This guide provides an objective comparison of chromatographic and ionization strategies, ensuring your methodologies comply with the latest ICH Q2(R2) analytical validation guidelines adopted in November 2023[1][2].

The Analytical Challenge: Causality in Method Design

As an Application Scientist, it is vital to recognize that analytical methods cannot be universally applied without considering the molecule's intrinsic reactivity. The structure of 2-[(2-Ethenylphenyl)methyl]oxirane dictates two primary analytical bottlenecks:

• Oxirane Ring Instability: Epoxides are highly susceptible to acid-catalyzed ring-opening (hydrolysis), rapidly degrading into diols in aqueous environments[3]. Traditional LC-MS mobile phases containing 0.1% Formic Acid or Trifluoroacetic Acid (pH ~2.5) will degrade the analyte on-column. This leads to split peaks, artifactual diol detection, and inaccurate quantification.

• Ionization Limitations: The molecule ( C12​H14​O ) is relatively non-polar and lacks basic amines or acidic protons. Consequently, standard Electrospray Ionization (ESI), which relies on solution-phase charge transfer, yields exceptionally poor ionization efficiency[4]. Atmospheric Pressure Chemical Ionization (APCI) is mechanistically superior for such neutral species, relying on gas-phase ion-molecule reactions[5][6].

Comparative HPLC Methodologies

To prevent on-column degradation, the mobile phase pH must be strictly controlled. Below is a comparison between a traditional acidic approach and a neutral, MS-compatible volatile buffer system.

Table 1: Comparative HPLC Performance for 2-[(2-Ethenylphenyl)methyl]oxirane

Parameter	Method A: Acidic RP-HPLC (0.1% FA, pH 2.7)	Method B: Neutral RP-HPLC (10mM NH4OAc, pH 6.8)
Analyte Stability	Poor (Rapid hydrolysis to diol)	Excellent (Oxirane ring preserved)
Tailing Factor (Tf)	> 2.0 (Due to on-column degradation)	1.05 - 1.15
On-Column Degradation	15 - 25%	< 0.5%
MS Compatibility	High (But detects degradation artifacts)	High (Supports adduct formation)

Step-by-Step Protocol: Neutral pH LC-MS Workflow

This protocol represents a self-validating system designed to preserve the epoxide while remaining compatible with MS detectors.

• Column Selection: Utilize a sterically protected or hybrid-silica C18 column (e.g., 2.1 x 100 mm, 1.7 µm) engineered for stability at neutral to mildly alkaline pH.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 6.8[7]. (Crucial: Do not use phosphate buffers; they are non-volatile and will permanently foul the MS source[8]).

  • Phase B: 100% LC-MS grade Acetonitrile.

• Gradient Elution: Initiate at 20% B, ramping to 90% B over 8 minutes to effectively elute the lipophilic ethenylphenyl moiety.

• System Suitability Verification: Inject a structurally similar, stable epoxide internal standard prior to your sample batch to verify that the oxirane ring remains intact throughout the chromatographic run.

Mass Spectrometry Validation: ESI vs. APCI

Because 2-[(2-Ethenylphenyl)methyl]oxirane is a neutral, moderately lipophilic molecule, choosing the correct ionization source is the difference between a robust assay and a noisy, unreliable one.

Table 2: ESI vs. APCI Performance Comparison

Parameter	ESI-MS (Positive Mode)	APCI-MS (Positive Mode)
Primary Ion Species	[M+NH4​]+ (m/z 192)	[M+H]+ (m/z 175) / [M]+∙ (m/z 174)
Sensitivity (LOD)	Moderate (~50 ng/mL)	High (~5 ng/mL)
Matrix Effects	High (Prone to ion suppression)	Low (Gas-phase ionization)[6]
Thermal Artifacts	Low	Moderate (Requires optimized vaporizer temp)

Step-by-Step Protocol: APCI-MS Optimization

• Source Configuration: Install the APCI probe. Set the corona discharge current to 4.0 µA to initiate the gas-phase ionization cascade.

• Temperature Control (Critical): The vinyl group is prone to thermal polymerization, and the epoxide can undergo thermal rearrangement. Keep the APCI vaporizer temperature as low as possible while maintaining adequate desolvation (typically 250–300 °C, rather than the standard 400 °C)[9].

• Ion Monitoring: Monitor the protonated molecule [M+H]+ at m/z 175. If structural confirmation is required via MS/MS, isolate m/z 175 and apply a normalized collision energy of 15-20 eV to monitor the characteristic neutral loss of the oxirane ring.

ICH Q2(R2) Validation Framework

Under the revised ICH Q2(R2) guidelines (effective mid-2024), validation must follow a lifecycle approach[1][2].

• Specificity (Orthogonality): Q2(R2) heavily emphasizes orthogonal techniques[10]. Combine the neutral HPLC retention time with the exact mass from a High-Resolution Mass Spectrometer (HRMS) via APCI to unequivocally differentiate the target epoxide from synthetic precursors (e.g., 2-vinylbenzyl chloride).

• Accuracy & Precision: Spike the crude synthesis matrix with known concentrations of the reference standard. APCI's inherent resistance to matrix effects ensures reliable recovery rates between 98-102%[6].

• Robustness: Deliberately vary the mobile phase pH (± 0.2 units). Because the oxirane ring is highly pH-sensitive, establishing a Method Operable Design Region (MODR) strictly around pH 6.8 is a mandatory self-validating step to prevent routine testing failures[1].

Visualizing the Workflow

Below is the logical progression of the analytical strategy, mapped directly to regulatory validation requirements.

Figure 1: Optimized analytical workflow for 2-[(2-Ethenylphenyl)methyl]oxirane validation.

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. database.ich.org [database.ich.org]
• 3. researchgate.net [researchgate.net]
• 4. An approach based on liquid chromatography/electrospray ionization–mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Expanding Role of Electrospray Ionization Mass Spectrometry for Probing Reactive Intermediates in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biopharmaspec.com [biopharmaspec.com]

evaluating cytotoxicity: 2-[(2-Ethenylphenyl)methyl]oxirane compared to traditional monomers

A Mechanistic and Methodological Guide for Biomaterial Scientists

As biomaterial applications expand across dental, orthopedic, and drug delivery fields, the biological footprint of polymerizable monomers has come under intense scrutiny. Traditional methacrylate monomers—such as BisGMA, TEGDMA, and HEMA—have long been the industry standard. However, their well-documented cytotoxicity profile, driven by incomplete conversion and subsequent monomer leaching, presents a significant hurdle[1].

Enter 2-[(2-Ethenylphenyl)methyl]oxirane (also known as ortho-vinylbenzyl glycidyl ether, or o-VBGE). This dual-functional monomer features both a polymerizable styrenic vinyl group and a ring-opening oxirane (epoxide) group[2]. By leveraging cationic ring-opening polymerization alongside traditional free-radical pathways, oxirane-based monomers drastically reduce polymerization shrinkage and minimize the pool of unreacted, leachable monomers[3].

In this guide, we will objectively compare the cytotoxicity profiles of o-VBGE against traditional methacrylates, dissect the underlying biochemical pathways, and provide self-validating experimental protocols to ensure rigorous in-house testing.

Section 1: Mechanistic Causality of Monomer Cytotoxicity

To evaluate a monomer, we must first understand how it interacts with cellular machinery.

Traditional methacrylates (BisGMA, TEGDMA) primarily induce cytotoxicity through the depletion of intracellular glutathione (GSH)[4]. Once leached into the aqueous physiological environment, these lipophilic monomers penetrate the cell membrane. Inside, they act as electrophiles, binding to the thiol groups of GSH. This depletion triggers a cascade of reactive oxygen species (ROS) accumulation, leading to oxidative stress, DNA double-strand breaks (DSBs), and ultimately, apoptosis[4][5].

Conversely, oxirane-based monomers like o-VBGE polymerize via a cationic ring-opening mechanism[6]. This process is characterized by a "dark cure" phenomenon—polymerization continues even after the activation source is removed, leading to exceptionally high degrees of conversion[3]. Consequently, the concentration of free monomer available to leach into the surrounding tissue is negligible[6]. While trace epoxide metabolites can potentially interact with DNA[7], overall cellular homeostasis remains largely undisturbed compared to the catastrophic oxidative stress induced by methacrylates[1].

Cytotoxicity signaling pathways: Methacrylates vs. Oxirane-based monomers.

Section 2: Comparative Quantitative Data

When evaluating cytotoxicity, EC50 values (the concentration required to reduce cell viability by 50%) serve as the gold standard benchmark. Table 1 synthesizes the cytotoxicity profiles based on established L929 and human gingival fibroblast (HGF) assays.

Table 1: Comparative Cytotoxicity Profile

Monomer Type	Chemical Example	Polymerization Mechanism	EC50 (mM) in Fibroblasts	Primary Cytotoxic Pathway
Traditional Methacrylate	BisGMA	Free-radical	~0.08 - 0.12 (Highly Toxic)	GSH depletion, ROS, DSBs
Traditional Methacrylate	TEGDMA	Free-radical	~1.5 - 2.0 (Moderately Toxic)	GSH depletion, ROS
Dual-Functional Oxirane	2-[(2-Ethenylphenyl)methyl]oxirane	Cationic ring-opening & Free-radical	> 5.0 (Low Toxicity)	Minimal (Trace epoxide reactivity)

Section 3: Self-Validating Experimental Protocols

As a Senior Application Scientist, I cannot overstate this: a protocol without internal validation is merely a recipe for artifacts. The following workflows are designed as self-validating systems to assess monomer cytotoxicity rigorously.

Self-validating experimental workflow for monomer cytotoxicity profiling.

Protocol 1: Monomer Elution Preparation (ISO 10993-12 Standard)

Objective: Extract unreacted monomers from cured polymer networks.

• Polymerization: Cure monomer discs (e.g., 5mm x 2mm) using the appropriate photoinitiator system (e.g., Camphorquinone/Iodonium salt for o-VBGE)[8].

• Elution Medium: Immerse discs in serum-free Dulbecco’s Modified Eagle Medium (DMEM) for 24 hours at 37°C.

  • Causality Check: Why serum-free? Fetal Bovine Serum (FBS) contains albumin and other proteins that readily bind lipophilic monomers. Using serum during the initial elution phase masks the true concentration of free monomers, leading to false-negative cytotoxicity results.

• Self-Validation Step: Always include a "Sham Control"—an empty Teflon mold subjected to the exact same curing light and elution process. If the sham eluate shows toxicity, your mold or light guide is contaminated, invalidating the batch.

Protocol 2: XTT Mitochondrial Viability Assay

Objective: Quantify cellular metabolic activity post-exposure.

• Cell Seeding: Seed L929 fibroblasts at 1x10⁴ cells/well in a 96-well plate. Incubate for 24h to allow adhesion.

• Exposure: Replace growth medium with the monomer eluates (from Protocol 1) and incubate for 24h.

• Assay Execution: Add 50 µL of activated XTT solution to each well. Incubate for 4 hours.

  • Causality Check: Why XTT instead of the classic MTT assay? MTT forms insoluble formazan crystals that require a DMSO solubilization step. This step often causes cell detachment and pipetting errors. XTT yields a highly water-soluble formazan dye, allowing direct spectrophotometric reading at 450 nm, thereby reducing technical variance.

• Self-Validation Step: Include a 10% DMSO positive kill control. If the DMSO wells do not exhibit <10% viability, the cell line has developed abnormal resistance or the assay timing is flawed. Discard the plate.

Protocol 3: γ-H2AX Immunofluorescence for Genotoxicity

Objective: Detect DNA double-strand breaks (DSBs) induced by potential epoxide metabolites[5].

• Fixation & Permeabilization: Fix exposed cells with 4% paraformaldehyde for 15 mins. Permeabilize with 0.1% Triton X-100.

• Staining: Incubate with primary anti-γ-H2AX antibody, followed by a fluorophore-conjugated secondary antibody. Counterstain nuclei with DAPI.

  • Causality Check: Epoxide metabolites (like EMPA) are highly reactive toward DNA, forming covalent adducts that lead to DSBs[7]. Phosphorylation of the H2AX histone (γ-H2AX) is the earliest cellular response to DSBs, making it a vastly more sensitive biomarker than late-stage apoptosis assays.

• Self-Validation Step: Treat a control well with 10 µM Etoposide for 2 hours. Etoposide is a topoisomerase II inhibitor that reliably induces DSBs. If the Etoposide control does not show bright, punctate nuclear foci, the antibody binding has failed.

Conclusion

The transition from traditional methacrylates to dual-functional oxiranes like 2-[(2-Ethenylphenyl)methyl]oxirane represents a paradigm shift in biomaterial safety. By understanding the mechanistic causality of monomer toxicity and employing rigorous, self-validating assays, researchers can confidently develop the next generation of highly biocompatible polymer networks.

References

• [2] Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator. PMC. URL:

• [1] Cytotoxicity evaluation of methacrylate- and silorane-based composite resins. DergiPark. URL:

• [4] Cytotoxicity and cytokine expression induced by silorane and methacrylate-based composite resins. PMC. URL:

• [7] Effects of antioxidants on DNA double-strand breaks in human gingival fibroblasts exposed to dental resin co-monomer epoxy metabolites. Pocket Dentistry. URL:

• [8] Light cured dental composite resins. Encyclopedia.pub. URL:

• [5] Effects of antioxidants on DNA double-strand breaks in human gingival fibroblasts exposed to dental resin co-monomer epoxy metabolites. PubMed. URL:

• [6] Cytotoxicity of a silorane-based dental composite on human gingival fibroblasts. World J Stomatol. URL:

• [3] Development of an Oxirane/Acrylate Interpenetrating Polymer Network (IPN) Resin System. PMC. URL:

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• 2. Post-Polymerization Modification of Fluoropolymers via UV Irradiation in the Presence of a Photoacid Generator - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of an Oxirane/Acrylate Interpenetrating Polymer Network (IPN) Resin System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity and cytokine expression induced by silorane and methacrylate-based composite resins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of antioxidants on DNA double-strand breaks in human gingival fibroblasts exposed to dental resin co-monomer epoxy metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wjgnet.com [wjgnet.com]
• 7. Effects of antioxidants on DNA double-strand breaks in human gingival fibroblasts exposed to dental resin co-monomer epoxy metabolites | Pocket Dentistry [pocketdentistry.com]
• 8. Light cured dental composite resins | Encyclopedia MDPI [encyclopedia.pub]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-[(2-Ethenylphenyl)methyl]oxirane

As a Senior Application Scientist, I approach the handling of bifunctional reactive intermediates not merely as a compliance exercise, but as a system of chemical causality. 2-[(2-Ethenylphenyl)methyl]oxirane (also known as 1,2-epoxy-3-(2-vinylphenyl)propane) is a highly reactive molecule featuring two distinct hazard centers: a strained oxirane (epoxide) ring and an ethenylphenyl (vinylbenzyl) moiety.

While this dual-functionality makes it an invaluable building block in drug development and polymer science, it introduces compounding risks. The epoxide acts as a potent alkylating agent capable of severe tissue damage and mutagenesis[1], while the vinyl group is prone to spontaneous, exothermic polymerization.

This guide provides a self-validating, step-by-step operational and disposal plan designed to protect researchers and ensure logistical integrity in the laboratory.

Mechanistic Hazard Profile & PPE Causality

Understanding why specific Personal Protective Equipment (PPE) is required is your first line of defense.

• Alkylating Potential: Epoxides covalently bind to biological macromolecules. Because of their structure, they rapidly permeate standard laboratory elastomers. For instance, related epoxides penetrate nitrile and neoprene gloves in under 30 minutes[2].

• Corrosive & Lachrymatory Effects: The vinylbenzyl structural analog is a known lachrymator that causes severe skin burns and serious eye damage[3],[4].

• Dermal Absorption Variables: Physically damaged skin or skin stripped of natural oils by solvents will absorb chemicals at a significantly accelerated rate. If a chemical breakthrough occurs, the glove traps the compound against the skin, exponentially increasing permeability and systemic toxicity[5].

Quantitative PPE Matrix

To mitigate these compounding risks, your PPE ensemble must be constructed as a high-barrier system rather than a basic splash guard.

PPE Component	Material Specification	Breakthrough Time	Mechanistic Rationale
Primary Gloves	Laminated film (SilverShield/Barrier) or Butyl Rubber (>0.7 mm)	> 480 min[2],	Epoxides rapidly permeate standard elastomers[2]. Butyl rubber or laminates successfully block alkylating agent penetration.
Secondary Gloves	Nitrile (inner layer)	< 30 min	Provides manual dexterity and a baseline barrier against incidental contact during the doffing process.
Eye/Face	Splash Goggles + Polycarbonate Face Shield	N/A	Protects the ocular mucosa from corrosive splashes and lachrymatory vapors[3],[4].
Body	Tyvek® CPF 3 or equivalent chemical suit	N/A	Prevents dermal absorption. Standard cotton coats absorb and trap chemicals against the skin, increasing exposure[5].
Respiratory	NIOSH Full-Face APR (Organic Vapor)	N/A	Deployed if engineering controls (fume hood) fail. Mitigates inhalation of toxic, potentially mutagenic vapors[1].

Operational Workflow & Handling Protocol

Every step in this protocol is designed to validate the previous one, ensuring a closed-loop safety system.

Figure 1: End-to-end operational workflow for handling 2-[(2-Ethenylphenyl)methyl]oxirane safely.

Step-by-Step Methodology:

Phase 1: Pre-Operational Setup & Verification

• Environmental Validation: Before retrieving the chemical, verify that the chemical fume hood is operational. Check the digital monitor to ensure a minimum face velocity of 100 fpm. Validation: This guarantees that any lachrymatory vapors generated during the transfer are actively captured before they reach your breathing zone.

• Workspace Segregation: Inspect the hood and remove any strong acids, bases, or oxidizing agents. Causality: Contact with these incompatible materials can trigger violent, exothermic polymerization of the epoxide and vinyl groups.

• Skin Inspection & Inner Gloving: Wash your hands and visually inspect your skin for cuts or abrasions[5]. Don a pair of standard nitrile gloves to serve as your inner dexterity layer.

• Outer Barrier Donning: Over the nitrile gloves, don high-barrier laminated film (SilverShield) or thick butyl rubber gloves (>0.7 mm)[2],. Equip non-vented chemical splash goggles and a full polycarbonate face shield[3],[4].

Phase 2: Chemical Execution

• Temperature Management: Retrieve the chemical from cold storage. Immediately place the vessel in a secondary cooling bath (e.g., ice/water) within the fume hood. Causality: Keeping the temperature low suppresses vapor pressure and prevents auto-polymerization of the vinylbenzyl moiety.

• Atmospheric Control: Purge your reaction vessel with an inert gas (Argon or Nitrogen) prior to introduction. Atmospheric oxygen can act as a radical initiator for the vinyl group.

• Material Transfer: Use only glass or PTFE-lined syringes and cannulas. Do not use brass, copper, aluminum, or galvanized containers, as these metals can degrade or inadvertently catalyze unwanted side reactions[3].

Phase 3: Spill Response & Disposal Plan

• Spill Mitigation: If a spill occurs, immediately step back and allow the fume hood to clear the aerosols. Do not use water, as it can react with the epoxide under certain conditions. Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or Chemizorb).

• Waste Segregation: Carefully transfer the absorbed waste into a clearly labeled, compatible hazardous waste container (glass or heavy-duty HDPE). Never mix this waste with acidic or basic streams.

• Disposal Routing: 2-[(2-Ethenylphenyl)methyl]oxirane exhibits high aquatic toxicity and must never be discharged into drains[4],[6]. Route the sealed containers to your Environmental Health and Safety (EHS) department for destruction via a licensed chemical incinerator equipped with an afterburner and scrubber.

References

• 5, Occupational Safety and Health Administration. 2.2, Fisher Scientific. 3., ChemicalBook.

• 3, Santa Cruz Biotechnology.

• 4, ChemicalBook.

• 6, Chemos GmbH&Co.KG. 7.1, Fisher Scientific.

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• 5. OSHA Technical Manual (OTM) - Section II: Chapter 2 | Occupational Safety and Health Administration [osha.gov]
• 6. chemos.de [chemos.de]